2-Chloro-1,4-phenylenediaminium

Core Science & Biosynthesis

An In-depth Technical Guide to the Chemical Properties of 2-Chloro-1,4-phenylenediaminium

Abstract

This technical guide provides a comprehensive overview of the chemical properties, synthesis, reactivity, and applications of 2-Chloro-1,4-phenylenediaminium and its corresponding free base, 2-chloro-1,4-phenylenediamine. This document is intended for researchers, scientists, and professionals in the fields of drug development, polymer science, and dye chemistry. We will delve into the nuanced differences between the free base and its salt forms, offering insights into their respective handling, stability, and utility in various synthetic applications. This guide will further explore detailed experimental protocols, analytical methodologies, and key safety considerations, all grounded in authoritative scientific references.

Introduction: A Tale of Two Forms - The Free Base and its Protonated Congener

2-Chloro-1,4-phenylenediamine, a substituted aromatic diamine, is a molecule of significant industrial and academic interest. Its utility as a versatile chemical intermediate stems from the presence of two reactive amino groups and a chloro substituent on the aromatic ring. This configuration allows for a rich and varied chemistry, making it a valuable building block in the synthesis of a wide array of organic molecules.[1][2]

In practical applications, this compound is frequently encountered in two forms: the neutral free base, 2-chloro-1,4-phenylenediamine, and its protonated salt form, 2-chloro-1,4-phenylenediaminium. The "-inium" suffix denotes the cationic nature of the molecule, where one or both of the amino groups have accepted a proton to form an ammonium salt. Common counter-ions include sulfate and chloride, leading to the formation of 2-chloro-1,4-phenylenediaminium sulfate or dichloride, respectively.

The choice between the free base and its salt form is often dictated by the specific requirements of a chemical reaction or formulation. The salts of organic bases, such as 2-chloro-1,4-phenylenediaminium, are generally more stable and water-soluble than the corresponding free bases. This enhanced stability can be advantageous for storage and handling, while the increased water solubility can be beneficial for certain reaction conditions. Conversely, the free base is often required for reactions where the nucleophilicity of the amino groups is essential.

Physicochemical Properties: A Comparative Analysis

A thorough understanding of the physicochemical properties of both the free base and its salts is crucial for their effective application. The following table summarizes the key properties of 2-chloro-1,4-phenylenediamine.

Property	2-Chloro-1,4-phenylenediamine (Free Base)	2-Chloro-1,4-phenylenediaminium Sulfate
CAS Number	615-66-7[3]	61702-44-1
Molecular Formula	C₆H₇ClN₂[3]	C₆H₇ClN₂·H₂SO₄
Molecular Weight	142.59 g/mol []	240.66 g/mol
Appearance	White to gray or light brown crystalline powder[2][5]	White to off-white powder
Melting Point	62-66 °C[1][]	Not available
Boiling Point	~232 °C[1]	Not available
Water Solubility	49.61 g/L at 25 °C[1]	Higher than the free base
Solubility in Organic Solvents	Soluble in ethanol, DMSO, and acetone[5][6]	Sparingly soluble in organic solvents
pKa (Predicted)	4.80 ± 0.10[5]	Not applicable

The free base is described as a hygroscopic and easily sublimated solid.[1] Its solubility in organic solvents like ethanol and DMSO makes it suitable for a variety of organic reactions.[6] The sulfate salt, on the other hand, is expected to have greater water solubility due to its ionic nature.

Synthesis and Purification: From Precursor to Purified Product

The primary route for the synthesis of 2-chloro-1,4-phenylenediamine involves the chlorination of p-phenylenediamine. This reaction is typically carried out using reagents such as chlorine gas or sulfuryl chloride under controlled acidic conditions.[5]

General Synthesis of 2-Chloro-1,4-phenylenediamine

A generalized workflow for the synthesis of 2-chloro-1,4-phenylenediamine is depicted below. The process begins with the selection of a suitable starting material, p-phenylenediamine, which then undergoes a controlled chlorination reaction. This is followed by purification steps to isolate the desired product.

Caption: Generalized workflow for the synthesis of 2-chloro-1,4-phenylenediamine.

Experimental Protocol: Isolation of the Free Base from its Sulfate Salt

In many instances, 2-chloro-1,4-phenylenediamine is commercially available as its more stable sulfate salt. The following protocol outlines a laboratory-scale procedure for the isolation of the free base from 2-chloro-1,4-phenylenediaminium sulfate.[7]

Step-by-Step Methodology:

• Dissolution: Dissolve the 2-chloro-1,4-phenylenediaminium sulfate in water.

• Neutralization: Neutralize the aqueous solution with a suitable base, such as an aqueous sodium hydroxide solution, to deprotonate the ammonium groups and precipitate the free base.

• Extraction: Extract the resulting aqueous suspension with a water-immiscible organic solvent, such as ethyl ether. The free base will preferentially partition into the organic layer.

• Drying and Concentration: Separate the organic layer, dry it over an anhydrous drying agent (e.g., sodium sulfate), and then remove the solvent under reduced pressure to yield the crude 2-chloro-1,4-phenylenediamine.

• Purification: The crude product can be further purified by recrystallization from a suitable solvent, such as chlorobenzene or toluene, to obtain the final, purified product.[7][8]

Purification by Recrystallization

A Russian patent describes a detailed method for the purification of 2-chloro-1,4-phenylenediamine by recrystallization from toluene, yielding a product with a purity of at least 99.5% that is stable for at least three years.[8]

Key Steps of the Patented Purification Process:

• Dissolution: The crude 2-chloro-1,4-phenylenediamine is dissolved in toluene at a mass ratio of 1:2.5-3.5 (product to solvent) at a temperature of 60-90 °C.

• Hot Filtration: The hot solution is filtered at 60-80 °C to remove any insoluble impurities.

• Two-Step Crystallization:

  • The filtrate is gradually cooled with stirring to 30-35 °C, leading to partial crystallization.

  • The resulting slurry is then further cooled to 5-15 °C to maximize the precipitation of the purified product.

• Isolation and Drying: The crystalline product is isolated by filtration and dried at 40-60 °C under a nitrogen atmosphere.

This method reportedly achieves a purification yield of approximately 85-95%.[8]

Spectroscopic Characterization

The unambiguous identification of 2-chloro-1,4-phenylenediamine and its derivatives relies on a combination of spectroscopic techniques.

Spectroscopic Data	Description
¹H NMR	The proton NMR spectrum is expected to show distinct signals for the aromatic protons and the amine protons. The chemical shifts and coupling patterns of the aromatic protons will be influenced by the positions of the chloro and amino substituents.
¹³C NMR	The carbon NMR spectrum will provide information on the number and electronic environment of the carbon atoms in the molecule. The carbon atoms attached to the chloro and amino groups will exhibit characteristic chemical shifts.
Infrared (IR) Spectroscopy	The IR spectrum will show characteristic absorption bands for the N-H stretching vibrations of the primary amine groups, as well as C-N and C-Cl stretching vibrations.
Mass Spectrometry (MS)	Mass spectrometry will confirm the molecular weight of the compound. The presence of a chlorine atom will result in a characteristic isotopic pattern for the molecular ion peak (M+ and M+2).

Chemical Reactivity and Applications

The chemical reactivity of 2-chloro-1,4-phenylenediamine is dominated by the two primary amino groups, which can act as nucleophiles or be converted into other functional groups. The chloro substituent also influences the reactivity of the aromatic ring.

Diazotization and Azo Coupling: The Gateway to a World of Color

One of the most important reactions of 2-chloro-1,4-phenylenediamine is its diazotization, followed by azo coupling, which is a cornerstone of azo dye synthesis.[5][10]

Diazotization Reaction:

In the presence of a cold, acidic solution of nitrous acid (HNO₂), typically generated in situ from sodium nitrite and a strong acid like hydrochloric acid, the primary amino groups of 2-chloro-1,4-phenylenediamine are converted into diazonium salts.[11]

Caption: Diazotization of 2-chloro-1,4-phenylenediamine.

Azo Coupling Reaction:

The resulting diazonium salt is a weak electrophile that can react with electron-rich coupling components, such as phenols or anilines, in an electrophilic aromatic substitution reaction to form an azo compound, characterized by the -N=N- functional group.[10] This azo group acts as a chromophore, imparting color to the molecule. The specific color of the resulting dye can be tuned by varying the structure of the diazonium salt and the coupling component.[12]

Role in Polymer Synthesis

2-Chloro-1,4-phenylenediamine can also serve as a monomer in the synthesis of high-performance polymers. The two amino groups can react with difunctional monomers, such as diacyl chlorides or dianhydrides, to form polyamides or polyimides, respectively. These polymers often exhibit desirable properties such as high thermal stability and mechanical strength.

Intermediate in Pharmaceutical Synthesis

2-Chloro-1,4-phenylenediamine is reported to be an intermediate in the production of the anti-cancer drug etoposide.[1] While the exact, detailed synthetic pathway from 2-chloro-1,4-phenylenediamine to etoposide is not explicitly detailed in the readily available literature, it is likely that the diamine is used as a precursor to construct a more complex heterocyclic system that is later incorporated into the final drug structure. The synthesis of etoposide is a multi-step process that often involves the glycosylation of epipodophyllotoxin.[13][14] It is plausible that 2-chloro-1,4-phenylenediamine is used in the synthesis of a modified sugar or another intermediate that is then coupled to the podophyllotoxin core.

Analytical Methodologies

The quality control and quantitative analysis of 2-chloro-1,4-phenylenediamine are crucial for its use in industrial applications. High-Performance Liquid Chromatography (HPLC) is a widely used technique for this purpose.

High-Performance Liquid Chromatography (HPLC)

A validated, stability-indicating reversed-phase HPLC method with UV detection is a suitable approach for the determination of the purity of 2-chloro-1,4-phenylenediamine and for the quantification of its related substances.[15]

A Typical HPLC Method for Phenylenediamine Analysis May Involve:

• Column: A C18 stationary phase is commonly used for the separation of aromatic amines.[16]

• Mobile Phase: A mixture of an aqueous buffer (e.g., phosphate or acetate buffer) and an organic modifier (e.g., acetonitrile or methanol) is typically employed. The pH of the mobile phase can be adjusted to control the retention of the analyte.[17]

• Detection: UV detection is a common and robust method for the analysis of aromatic compounds. The detection wavelength should be chosen to maximize the sensitivity for 2-chloro-1,4-phenylenediamine.

The development and validation of an HPLC method should follow the guidelines of the International Council for Harmonisation (ICH) to ensure its accuracy, precision, specificity, and robustness.[15]

Safety and Handling

2-Chloro-1,4-phenylenediamine and its salts are classified as hazardous materials and must be handled with appropriate safety precautions.

• Hazards: This compound is harmful if swallowed, in contact with skin, or if inhaled. It can cause skin, eye, and respiratory tract irritation.[1]

• Personal Protective Equipment (PPE): When handling this chemical, it is essential to wear protective gloves, safety goggles, and a lab coat. All handling should be performed in a well-ventilated area or a fume hood to avoid inhalation of dust or vapors.[1]

• Storage: 2-Chloro-1,4-phenylenediamine should be stored in a tightly sealed container in a cool, dry, and dark place under an inert atmosphere.[1]

• Disposal: Waste material should be treated as hazardous waste and disposed of in accordance with local, state, and federal regulations.[1]

Conclusion

2-Chloro-1,4-phenylenediaminium and its free base are valuable and versatile chemical intermediates with a wide range of applications in the synthesis of dyes, polymers, and pharmaceuticals. A thorough understanding of their distinct physicochemical properties, reactivity, and handling requirements is essential for their safe and effective use in research and development. The information presented in this technical guide provides a solid foundation for scientists and researchers working with this important class of compounds.

References

• Sarna Chemicals. (n.d.). 1,4-Diamino-2-Chlorobenzene (Chloro-PPD) | C6H5Cl, 615-66-7. Retrieved from [Link]

• TRUNNANO. (n.d.). 2-chloro-1,4-phenylenediamine CAS No. 615-66-7 C6H7ClN2. Retrieved from [Link]

• Supporting Information - Abnormal N-Heterocyclic Carbene Based Nickel Complex for Catalytic Reduction of Nitroarenes. (n.d.).

• PubMed. (1990). Etoposide: a new approach to the synthesis of 4-O-(2-amino-2-deoxy-4,6-O-ethylidene-beta-D-glucopyranosyl)-4'-O- demethyl-4-epipodophyllotoxin. Retrieved from [Link]

• PrepChem.com. (n.d.). Synthesis of 2-chloro-1,4-phenylenediamine. Retrieved from [Link]

• PubChem. (n.d.). 2-Chloro-p-Phenylenediamine. Retrieved from [Link]

• PMC. (n.d.). Total Biosynthesis for Milligram-Scale Production of Etoposide Intermediates in a Plant Chassis. Retrieved from [Link]

• PMC. (2020). Classifications, properties, recent synthesis and applications of azo dyes. Retrieved from [Link]

• American Chemical Society. (n.d.). NMR Guidelines for ACS Journals. Retrieved from [Link]

• Google Patents. (n.d.). CN103508903A - Preparation method for 2,5-dichloro-1,4-phenylenediamine.

• ClinPGx. (n.d.). Etoposide Pathway, Pharmacokinetics/Pharmacodynamics. Retrieved from [Link]

• Google Patents. (n.d.). CN1172945C - A New Synthesis Method of Antineoplastic Drug Etoposide.

• TSI Journals. (2012). FORMATION OF SOME NOVEL DISPERSE AZO DYES: SYNTHESIS, CHARACTERISATION AND PRINTING PROPERTIES. Retrieved from [Link]

• Synthesis of Azo Reactive Dyes Containing Aldehyde Group. (n.d.).
• Google Patents. (n.d.). EP0435709A1 - Etoposide derivatives, their preparation and their use as synthetic intermediates.

• SIELC Technologies. (n.d.). HPLC Method for Analysis of Isomers of Phenylenediamine on Primesep 100 Column. Retrieved from [Link]

• ChemBK. (2024). 2-Chloro-p-phenylenediamine. Retrieved from [Link]

• Frontiers. (2022). 4-Chloro-1,2-phenylenediamine induced structural perturbation and genotoxic aggregation in human serum albumin. Retrieved from [Link]

• Google Patents. (n.d.). RU2678843C1 - Method of purifying 2-chloro-1,4-phenylenediamine.

• ResearchGate. (n.d.). Crystal synthesis of 1,4-phenylenediamine salts and coordination networks. Retrieved from [Link]

• Semantic Scholar. (2017). VALIDATED HPLC METHOD FOR DETERMINITION OF N-METHYL-O- PHENYLENEDIAMINE DIHYDROCHLORIDE IN TELMISARTAN DRUG SUBSTANCES. Retrieved from [Link]

• Basic 1H- and 13C-NMR Spectroscopy. (n.d.).

• Sensors & Diagnostics (RSC Publishing). (2022). Electrochemical approach for recognition and quantification of p -phenylenediamine: a review. Retrieved from [Link]

• UMP. (n.d.). salts of organic bases. Retrieved from [Link]

• PDF - 1H and 13C NMR chemical shifts of 2-n-alkylamino-naphthalene-1,4-diones. (2021). Retrieved from [Link]

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Technical Guide: Physical Properties & Characterization of 2-Chloro-1,4-phenylenediaminium Sulfate

The following technical guide details the physical properties, chemical identity, and analytical characterization of 2-Chloro-1,4-phenylenediaminium sulfate . This document is structured for researchers and formulation scientists, prioritizing experimental rigor and data integrity.

[1]

Executive Summary

2-Chloro-1,4-phenylenediaminium sulfate (CAS: 61702-44-1) is the sulfate salt of 2-chloro-1,4-phenylenediamine.[1][2][3][4][5][6] Widely utilized as a precursor in oxidative hair dye formulations and organic pigment synthesis, its physicochemical stability is critical for reproducible performance. Unlike its free base counterpart, the sulfate salt exhibits enhanced thermal stability but distinct solubility profiles that often confound formulation efforts. This guide provides a definitive reference for its identification, handling, and analysis.

Chemical Identity & Structural Analysis

The compound exists as a stoichiometric salt where the diamine core is protonated by sulfuric acid. The presence of the chlorine atom at the ortho position to one amino group introduces steric and electronic effects that differentiate it from unsubstituted p-phenylenediamine derivatives.[1]

Parameter	Data Specification
IUPAC Name	2-chlorobenzene-1,4-diamine; sulfuric acid
Common Name	2-Chloro-p-phenylenediamine sulfate
CAS Number	61702-44-1
Free Base CAS	615-66-7
Molecular Formula	C₆H₇ClN₂[1][2][4][5][6][7][8][9][10] · H₂SO₄ (or C₆H₉ClN₂O₄S)
Molecular Weight	240.66 g/mol
SMILES	Nc1ccc(N)c(Cl)c1.OS(O)(=O)=O
InChI Key	GQFGHCRXPLROOF-UHFFFAOYSA-N

Structural Visualization

The following diagram illustrates the synthesis pathway from the nitro-precursor, highlighting the critical acidification step that yields the sulfate salt.[1]

Figure 1: Synthetic pathway transforming the nitro-precursor to the stable sulfate salt via reduction and acidification.[1][8][10]

Physical State & Thermal Properties

The sulfate salt is significantly more thermally stable than the free base, which is prone to oxidation and sublimation.

Appearance and Morphology[1]

• Form: Crystalline powder.

• Color: White to off-white (high purity). Commercial grades may appear light grey or beige due to trace oxidation products.

• Hygroscopicity: Moderate. The sulfate anion can form hydrogen bonds with atmospheric moisture; storage under inert atmosphere is recommended.[1]

Thermal Behavior

Property	Value / Range	Notes
Melting Point	251 – 253 °C	Melts with decomposition.[1]
Decomposition	>250 °C	Rapid darkening observed as the amine oxidizes upon lattice breakdown.
Flash Point	N/A (Solid)	Predicted >260°C based on decomposition.

Expert Insight: Do not use standard capillary melting point apparatus for purity determination without a sealed capillary. The oxidative decomposition near the melting point can obscure the phase transition. Differential Scanning Calorimetry (DSC) in a sealed pan is the preferred method for thermal characterization.

Solubility & Solution Chemistry

A common misconception is that the sulfate salt is highly water-soluble.[1] While more soluble than non-polar organics, it exhibits sparing solubility in cold water compared to other amine salts (e.g., hydrochlorides), likely due to high lattice energy.

Solvent	Solubility Profile	Relevance
Water (21°C)	< 0.1 g / 100 mL (Slightly Soluble)	Critical: Formulation requires heating or pH adjustment to fully dissolve.[1]
Ethanol	Insoluble	Suitable for precipitation/purification.
DMSO	Sparingly Soluble	Used for NMR analysis.
Dilute Acid (0.1 M HCl)	Soluble	Protonation breaks the crystal lattice, enhancing solubility.

pH and pKa[1]

• Solution pH: Aqueous suspensions/solutions are acidic (pH < 3.0) due to the hydrolysis of the sulfate ion and the weak basicity of the aromatic amine.

• pKa (Free Base): ~4.80 (Predicted).[1] The salt acts as a conjugate acid; in solution, it will buffer at low pH.

Spectroscopic Characterization

Identification is best achieved through a combination of IR and UV-Vis spectroscopy.[1]

• UV-Vis Absorption:

  • Typical aromatic diamine absorption in the UV range (240–310 nm).

  • Shift: The chlorine substituent causes a bathochromic shift (red shift) compared to unsubstituted p-phenylenediamine.[1]

  • Note: Solutions for UV analysis must be freshly prepared in degassed solvents to prevent oxidative coupling (band formation >400 nm).

• Infrared (IR) Spectrum:

  • N-H Stretch: Broad bands ~2600–3200 cm⁻¹ (ammonium salt characteristic).

  • Sulfate Band: Strong, broad absorption ~1100 cm⁻¹ (S-O stretch).

  • C-Cl Stretch: Distinct band ~600–800 cm⁻¹.[1]

Experimental Protocols

The following protocols are designed for validation in a GLP (Good Laboratory Practice) environment.

Protocol A: Purity Analysis by HPLC

This method separates the sulfate salt from potential impurities like the nitro-precursor or oxidation byproducts (azo dyes).[1]

Reagents:

• Acetonitrile (HPLC Grade)[1]

• Buffer: 0.01 M Phosphate buffer (pH 3.0) with 5 mM Octanesulfonic acid (Ion-pairing agent).[1]

Workflow:

• Sample Prep: Dissolve 10 mg of sample in 50 mL of Mobile Phase A. Sonicate for 10 mins.

• Column: C18 Reverse Phase (e.g., 250 mm x 4.6 mm, 5 µm).

• Gradient:

  • 0-5 min: 5% Acetonitrile[1]

  • 5-20 min: Ramp to 60% Acetonitrile

  • Flow Rate: 1.0 mL/min.

• Detection: UV at 240 nm (or determined λmax).

Protocol B: Solubility Stress Test

To determine the precise solubility limit for formulation stability:

• Weigh 1.0 g of sulfate salt into 100 mL of degassed water.[1]

• Stir at 25°C for 4 hours.

• Filter supernatant through a 0.45 µm PTFE filter.[1]

• Analyze filtrate by HPLC against a standard curve.[1]

Analytical Logic Flowchart

The following diagram outlines the decision matrix for characterizing an unknown batch of material.

Figure 2: Step-by-step analytical workflow for validating the identity and purity of 2-Chloro-1,4-phenylenediaminium sulfate.

Safety & Handling (SDS Summary)

• Signal Word: WARNING

• Hazard Statements:

  • H302/H312/H332: Harmful if swallowed, in contact with skin, or inhaled.[11]

  • H317: May cause an allergic skin reaction (Sensitizer).

  • H410: Very toxic to aquatic life with long-lasting effects.[1]

• Handling: Use in a fume hood. Avoid contact with metal ions (Fe, Cu) which catalyze oxidation.

References

• LGC Standards. (n.d.). 2-Chloro-1,4-phenylenediamine Sulfate | Product Overview. Retrieved from

• Tokyo Chemical Industry (TCI). (n.d.). 2-Chloro-1,4-phenylenediamine Sulfate Product Specifications. Retrieved from [1]

• Scientific Committee on Consumer Safety (SCCS). (2013). Opinion on 2-Chloro-p-phenylenediamine. European Commission.[1] Retrieved from [1]

• PubChem. (2024). 2-Chloro-p-phenylenediamine sulfate | C6H9ClN2O4S.[1] National Library of Medicine.[1] Retrieved from [1]

• Echemi. (2023).[6] 2-Chloro-1,4-phenylenediamine sulfate Physical Properties. Retrieved from

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• 5. 2-Chlor-p-phenylendiaminsulfat | 61702-44-1 [m.chemicalbook.com]
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2-Chloro-1,4-phenylenediaminium CAS number and molecular weight

The following technical guide provides an in-depth analysis of 2-Chloro-1,4-phenylenediaminium , specifically focusing on its chemical identity, analytical characterization, and toxicological profile.

Chemical Identity, Synthesis, and Analytical Methodologies[1]

Executive Summary

2-Chloro-1,4-phenylenediaminium typically refers to the protonated salt forms (sulfate or hydrochloride) of the parent compound 2-Chloro-1,4-phenylenediamine (2-Chloro-p-phenylenediamine) . Historically utilized as a precursor in azo dye synthesis and a colorant in oxidative hair dyes, this molecule has faced severe regulatory scrutiny.

Due to its potent sensitization potential and unresolved genotoxicity concerns, the European Commission (via the SCCS) has banned its use in cosmetic products (Annex II of Regulation (EC) No 1223/2009). This guide outlines the critical physicochemical data, industrial synthesis routes, and validated analytical protocols required for the detection of this restricted substance.

Chemical Identity & Physicochemical Profile[1][2][3][4][5][6][7][8]

The term "phenylenediaminium" implies a cationic species. In commercial and laboratory contexts, this exists primarily as the Sulfate or Dihydrochloride salt. The distinction between the free base and the salt is critical for molecular weight calculations and solubility profiling.

Table 1: Comparative Chemical Data

Property	Free Base	Sulfate Salt (Common "Diaminium" form)
Chemical Name	2-Chloro-1,4-phenylenediamine	2-Chloro-1,4-phenylenediamine Sulfate
CAS Number	615-66-7	61702-44-1
Molecular Formula
Molecular Weight	142.59 g/mol	240.66 g/mol
Appearance	White to gray/brown crystalline powder	White to off-white powder
Solubility	Soluble in ethanol, DMSO; slightly soluble in water	Highly soluble in water; insoluble in non-polar organics
pKa (Calculated)	~3.45 (amine 1), ~6.05 (amine 2)	N/A (Salt dissociates in solution)

Technical Note: When analyzing "2-Chloro-1,4-phenylenediaminium" in aqueous formulations, the species present is pH-dependent. At acidic pH (formulation stability), it exists as the di-cation. At physiological pH (or during alkaline hair dyeing), it exists in equilibrium with the free base, which is the species capable of skin penetration.

Industrial Synthesis & Manufacturing

The industrial production of 2-Chloro-1,4-phenylenediamine typically follows an electrophilic aromatic substitution pathway. The introduction of the chlorine atom at the ortho position relative to an amine group on the p-phenylenediamine (PPD) core requires controlled conditions to prevent over-chlorination.

Synthesis Workflow

The primary route involves the direct chlorination of p-phenylenediamine or the reduction of chlorinated nitro-aniline precursors.

Figure 1: Industrial synthesis pathways for 2-Chloro-1,4-phenylenediamine and its conversion to the sulfate salt.

Analytical Characterization Protocols

For researchers tasked with detecting this substance in cosmetic matrices or raw materials, High-Performance Liquid Chromatography (HPLC) with Diode Array Detection (DAD) is the gold standard.

Protocol: HPLC-DAD Determination

Objective: Quantify 2-Chloro-1,4-phenylenediamine in a hair dye cream matrix.

1. Sample Preparation:

• Extraction: Weigh 1.0 g of sample into a 50 mL volumetric flask.

• Solvent: Add 30 mL of Mobile Phase A (Phosphate Buffer).

• Sonication: Sonicate for 15 minutes to ensure complete dissolution of the salt form.

• Filtration: Dilute to volume and filter through a 0.45 µm PTFE syringe filter.

2. Chromatographic Conditions:

Parameter	Setting
Column	C18 Reverse Phase (e.g., Zorbax Eclipse Plus), 4.6 x 150 mm, 5 µm
Mobile Phase A	10 mM Phosphate Buffer (pH 6.0) with Ion-Pairing Agent (Octanesulfonic acid)
Mobile Phase B	Acetonitrile (HPLC Grade)
Flow Rate	1.0 mL/min
Gradient	0-5 min: 95% A; 5-20 min: Linear gradient to 50% A
Detection	UV-Vis at 240 nm (primary) and 290 nm (secondary)
Injection Volume	10 µL

3. Validation Criteria:

• Retention Time: Expect elution between 5–8 minutes depending on the exact column chemistry.

• Linearity:

  over the range of 10–500 µg/mL.

• Resolution: Must be

  from the parent PPD peak (which often co-occurs).

Expert Insight: The use of an ion-pairing agent (Octanesulfonic acid) is crucial. 2-Chloro-1,4-phenylenediamine is highly polar and basic; without ion-pairing, it will elute in the void volume or tail significantly on standard C18 columns.

Toxicology & Safety Profile

The regulatory ban on 2-Chloro-1,4-phenylenediamine stems from its toxicological mechanism. As an aromatic amine, it acts as a pro-hapten , requiring metabolic activation to bind to skin proteins and induce an immune response.

Mechanism of Action: Sensitization & Genotoxicity

• Skin Penetration: The free base penetrates the stratum corneum.

• Metabolic Activation: N-acetylation (detoxification) or N-oxidation (activation) by NAT1/NAT2 enzymes.

• Protein Binding: The oxidized intermediates (quinone diimines) form covalent bonds with nucleophilic amino acids (cysteine/lysine) on skin proteins.

Figure 2: Toxicological pathway leading to sensitization and potential genotoxicity.

Regulatory Status[11][14][15][16]

• European Union: Prohibited in cosmetic products (Regulation 1223/2009, Annex II, Entry 1374).

• SCCS Opinion: SCCS/1510/13 states that "no sufficient margin of safety could be deduced" for its use in oxidative hair dyes for eyebrows and eyelashes.

References

• Scientific Committee on Consumer Safety (SCCS). (2013).[2][4] Opinion on 2-Chloro-p-phenylenediamine.[5][6][2][] European Commission.[2][4] SCCS/1510/13.[2] Link

• PubChem. (n.d.).[6] 2-Chloro-1,4-phenylenediamine (Compound Summary).[8][6][9][10][][11][12] National Library of Medicine. Link

• European Commission. (2019). Commission Regulation (EU) 2019/681 of 30 April 2019 amending Annex II to Regulation (EC) No 1223/2009.[3] Official Journal of the European Union.[3] Link

• Agilent Technologies. (2012). Fast Analysis of Hair Dyes Using an Agilent Poroshell 120 Bonus-RP Column. Application Note. Link

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Solubility Profile of 2-Chloro-1,4-phenylenediaminium: A Technical Guide

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Abstract

2-Chloro-1,4-phenylenediaminium, the protonated form of 2-chloro-1,4-phenylenediamine (Cl-PPD), is a pivotal intermediate in the synthesis of azo dyes, pigments, and pharmaceuticals.[1][] Its processability, reactivity, and bioavailability are fundamentally governed by its solubility in various organic solvents. This technical guide provides a comprehensive analysis of the solubility characteristics of this compound. It synthesizes theoretical principles with practical, field-proven methodologies to empower researchers in solvent selection, process optimization, and formulation development. While extensive quantitative data is not widely available in public literature, this guide establishes a predictive framework based on molecular structure and provides a robust experimental protocol for generating precise solubility data.

Introduction: The Significance of Solubility for Cl-PPD

2-Chloro-1,4-phenylenediamine (CAS No. 615-66-7) is an aromatic diamine whose utility spans multiple industries.[3][4] In pharmaceutical development, it serves as a building block for complex active pharmaceutical ingredients (APIs).[1] In the dye industry, its reactivity in diazotization and coupling reactions is paramount.[4][5]

The success of these applications hinges on the compound's solubility. Effective solvent selection dictates:

• Reaction Kinetics: Ensuring reactants are in the same phase for optimal reaction rates.

• Purification Efficiency: Enabling selective crystallization and removal of impurities.[6]

• Formulation & Bioavailability: Controlling the dissolution rate and absorption of final drug products.

• Process Safety & Scalability: Designing efficient and safe manufacturing workflows.

This guide addresses the critical need for a deeper understanding of the solubility of its protonated form, 2-Chloro-1,4-phenylenediaminium, providing the foundational knowledge and practical tools required by scientists in the field.

Theoretical Framework: Predicting Solubility

The solubility of 2-Chloro-1,4-phenylenediaminium is governed by the interplay of its structural features with the properties of the solvent. The fundamental principle of "like dissolves like" serves as a primary guideline.[7][8] The molecule's structure presents a duality: polar amine groups capable of hydrogen bonding and a less polar chloro-substituted benzene ring.[3][9]

• Polar Moieties: The two amino (-NH₂) groups are primary sites for hydrogen bonding with protic solvents (e.g., alcohols) and strong dipole-dipole interactions with polar aprotic solvents (e.g., DMSO).[10][11] The lone pair of electrons on the nitrogen atoms can act as hydrogen bond acceptors.[9][12]

• Nonpolar Moiety: The chlorinated benzene ring is hydrophobic and interacts primarily through weaker van der Waals forces, favoring solubility in nonpolar or moderately polar solvents.[13]

• The Chloro Substituent: The electron-withdrawing nature of the chlorine atom can influence the electron density of the aromatic ring and the basicity of the amine groups, subtly modulating its interactions with solvents.

The following diagram illustrates the key molecular interactions that determine solubility.

Caption: Key intermolecular forces governing solubility.

Known Solubility Data & Qualitative Assessment

While a comprehensive quantitative dataset is scarce, a qualitative and semi-quantitative profile can be compiled from existing literature and chemical principles. The compound is expected to be more soluble in organic solvents than in water, although it possesses moderate water solubility.[1][4][5]

Solvent Class	Representative Solvents	Expected Solubility	Rationale & Citations
Water	Water	Moderate (49.61 g/L for free base at 25°C)	The polar amine groups allow for hydrogen bonding, but the hydrophobic benzene ring limits high solubility.[1]
Polar Protic	Ethanol, Methanol	High	Capable of strong hydrogen bonding with the amine groups, making them excellent solvents.[4][5][10]
Polar Aprotic	DMSO, Acetone	Good to High	Strong dipole moments effectively solvate the polar parts of the molecule.[4]
Moderately Polar	Toluene	Moderate; Increases with temperature	Used effectively for recrystallization at elevated temperatures (60-90°C), indicating temperature-dependent solubility.[6]
Nonpolar	Hexane, Diethyl Ether	Low to Very Low	General solubility for amines is observed in ether, but the high polarity of the diamine limits this.[12][13] Hexane is unlikely to be an effective solvent.

Standardized Experimental Protocol for Solubility Determination

To generate reliable and reproducible quantitative data, the isothermal shake-flask method is the gold standard.[7] This protocol is designed to achieve equilibrium between the dissolved and undissolved solute at a constant temperature.

Materials and Equipment

• 2-Chloro-1,4-phenylenediaminium (or its free base, 2-chloro-1,4-phenylenediamine)

• Selected organic solvents (analytical grade or higher)

• Temperature-controlled orbital shaker or incubator

• Analytical balance (±0.01 mg)

• Glass vials with PTFE-lined screw caps

• Centrifuge

• Syringes and chemically inert syringe filters (e.g., 0.22 µm PTFE)

• Volumetric flasks and pipettes

• High-Performance Liquid Chromatography (HPLC) system with a suitable detector (e.g., UV-Vis)

Step-by-Step Methodology

• Preparation of Supersaturated Solutions:

  • Add an excess amount of the solid compound to a series of glass vials. The excess should be visually apparent to ensure saturation.

  • Causality: Starting with excess solid is critical to ensure the final solution reaches its maximum solute concentration, defining the equilibrium solubility.[7]

  • Accurately add a known volume of the desired organic solvent to each vial.

• Equilibration:

  • Securely cap the vials and place them in the temperature-controlled shaker.

  • Agitate the vials at a constant temperature (e.g., 25°C) for a sufficient duration to reach equilibrium. A period of 24 to 72 hours is standard.[7]

  • Causality: A prolonged and consistent agitation period is necessary for the dissolution process to reach a thermodynamic steady state. Preliminary time-to-equilibrium studies are recommended for novel solvent systems.

• Phase Separation:

  • After equilibration, allow the vials to stand undisturbed at the set temperature for at least 2 hours to permit sedimentation of the excess solid.

  • Centrifuge the vials to further pellet the undissolved solid.

  • Causality: This step is crucial to prevent undissolved microparticles from being carried over into the sample for analysis, which would artificially inflate the measured solubility.[7]

  • Carefully withdraw a clear aliquot of the supernatant using a syringe. Attach a PTFE syringe filter and dispense the filtrate into a clean vial.

  • Causality: Filtration through an inert PTFE filter removes any remaining suspended particles without adsorbing the solute.[7]

• Quantification:

  • Accurately dilute the saturated filtrate with a suitable mobile phase to a concentration within the linear range of the analytical method.

  • Determine the concentration of the solute in the diluted sample using a validated HPLC method.

  • Causality: HPLC provides a highly sensitive and specific method for quantification. A pre-established calibration curve using standards of known concentration is essential for accuracy.[7]

• Data Reporting:

  • Calculate the original concentration in the saturated solution, accounting for the dilution factor.

  • Report the solubility in standard units such as mg/mL or mol/L, always specifying the solvent and the precise temperature.

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Technical Hazard Assessment &amp; Handling Protocol: 2-Chloro-1,4-phenylenediaminium Sulfate

Executive Summary

This technical guide provides a rigorous hazard assessment of 2-Chloro-1,4-phenylenediaminium sulfate (2-Cl-PPD-S), a halogenated aromatic amine salt widely used as a precursor in oxidative dye formulations. While structurally related to p-phenylenediamine (PPD), the chlorination at the ortho position alters its metabolic fate and toxicological potency.

Critical Advisory: This compound is a potent skin sensitizer and a suspected mutagen in vitro.[1] Its handling requires strict adherence to containment protocols to prevent "haptenization"—the process where the chemical binds to skin proteins to trigger an immune response. Furthermore, analytical monitoring of this compound is complicated by its rapid oxidation; this guide details specific stabilization protocols using ascorbic acid to ensure data integrity.

Chemical Identity & Physicochemical Core[2]

Understanding the physical form is the first step in risk mitigation. We are primarily discussing the sulfate salt, which presents as a crystalline dust—increasing inhalation risks compared to the free base oil.

Property	Data	Relevance to Safety
Chemical Name	2-Chloro-1,4-phenylenediaminium sulfate	Target Analyte
CAS Number	61702-44-1	Unique Identifier for Inventory
Molecular Formula	C₆H₇ClN₂ · H₂SO₄	Salt form (Acidic in solution)
Appearance	White to light reddish/brown powder	Darkens upon oxidation (visual cue for degradation)
Solubility	Soluble in water; slightly soluble in ethanol	Aqueous spills spread contamination rapidly
pKa	~2.65 and ~6.34 (for the diamine)	Exists as cation at physiological pH

Toxicological Profile: The Mechanism of Hazard

Acute Toxicity & Irritation

• Oral/Dermal/Inhalation: Classified as Category 4 (Harmful) .[2][3]

• Target Organs: Kidneys (renal pelvic epithelium hyperplasia observed in rodent studies) and Liver.

• Irritation: Causes serious eye irritation (Cat 2) and skin irritation (Cat 2).[3]

The Sensitization Mechanism (Critical Hazard)

2-Cl-PPD-S is a strong sensitizer . Unlike direct toxins, it acts as a pro-hapten .

• Penetration: The molecule penetrates the stratum corneum.

• Autoxidation: Inside the epidermis, it oxidizes to form reactive quinone diimines or binds to form Bandrowski’s Base analogues.

• Binding: These electrophilic intermediates covalently bind to nucleophilic residues (cysteine/lysine) on skin proteins.

• Immune Trigger: The protein-hapten complex is recognized by Langerhans cells, priming T-cells for a massive inflammatory response upon re-exposure.

Genotoxicity: The In Vitro/In Vivo Paradox

Researchers must interpret genotoxicity data with nuance:

• In Vitro (Positive): Consistently mutagenic in the Ames test (Salmonella strains TA98, TA100) and Mouse Lymphoma assays. This is likely due to the formation of reactive oxygen species (ROS) and oligomers during the test incubation.

• In Vivo (Negative/Equivocal): Micronucleus tests and carcinogenicity bioassays often show negative results. This suggests that systemic metabolic detoxification (N-acetylation) may outpace activation in a living organism, unless metabolic pathways are overwhelmed.

Mechanistic Pathway Visualization

The following diagram illustrates the divergent pathways of 2-Cl-PPD metabolism: the Detoxification route (via N-Acetyltransferase) versus the Toxification route (via Oxidation).

Caption: Divergent metabolic fates. Acetylation leads to safe excretion, while oxidation generates reactive electrophiles causing toxicity.

Occupational Health & Safety Framework

Exposure Control

Since specific OELs (Occupational Exposure Limits) are rarely established for this specific salt, use a Control Banding approach treating it as a Hazard Band C (Toxic/Sensitizer).

• Inhalation: Use a localized exhaust hood (LEV) with HEPA filtration. Do not handle open powder on an open bench.

• Dermal: Double-gloving is mandatory.

  • Inner Glove: Nitrile (minimum 4 mil).

  • Outer Glove: Laminate film (e.g., Silver Shield/4H) or thick Nitrile (>8 mil). Aromatic amines can permeate thin latex/nitrile rapidly.

Decontamination Protocol

Aromatic amines oxidize to form insoluble brown/black stains (polymers) that are difficult to remove.

• Immediate: Absorb liquid spills with sand or vermiculite.

• Chemical Decon: Use a dilute acid solution (e.g., 1% HCl) followed by a surfactant. Avoid bleach (hypochlorite) initially, as it can react violently or form more toxic chloramines depending on conditions; however, for final surface cleaning of trace residues, oxidative destruction is sometimes used under controlled conditions. Recommendation: Use a dedicated aromatic amine decontaminant or simple soap/water with scrubbing for physical removal.

Analytical Monitoring Protocol (Self-Validating)

Challenge: 2-Cl-PPD oxidizes rapidly in solution, leading to poor recovery rates and false negatives in HPLC analysis. Solution: The "Self-Validating" step involves the addition of an antioxidant (Ascorbic Acid ) immediately upon sample collection.

HPLC-DAD Method Parameters

• Column: C18 Reverse Phase (e.g., Agilent Poroshell 120 Bonus-RP or similar), 2.7 µm.

• Mobile Phase A: 10 mM Ammonium Acetate (pH ~5.0).

• Mobile Phase B: Acetonitrile.[4]

• Gradient: 5% B to 50% B over 10 min.

• Detection: UV at 240 nm (primary) and 255 nm.[5]

• Stabilizer: 0.1% Ascorbic Acid in the sample solvent.

Analytical Workflow Diagram

Caption: Validated analytical workflow emphasizing the critical stabilization step to prevent analyte degradation.

References

• European Commission Scientific Committee on Consumer Safety (SCCS). (2013).[6] Opinion on 2-Chloro-p-phenylenediamine. SCCS/1510/13.[6] Link

• National Toxicology Program (NTP). (1978). Bioassay of 2-Chloro-p-phenylenediamine Sulfate for Possible Carcinogenicity. Technical Report Series No. 113. Link

• Thermo Fisher Scientific. (2021). Safety Data Sheet: 2-Chloro-p-phenylenediamine sulfate. Link

• PubChem. (n.d.). 2-Chloro-1,4-phenylenediamine | C6H7ClN2.[2] CID 11998.[2] Link

• Agilent Technologies. (2012). Fast Analysis of Hair Dyes Using an Agilent Poroshell 120 Bonus-RP Column. Application Note 5991-1349EN. Link

• Garrido, B.C., et al. (2006). Determination of p-phenylenediamine and its metabolites in biological samples. Journal of Chromatography B.

Sources

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• 2. 2-Chloro-p-Phenylenediamine | C6H7ClN2 | CID 11998 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. fishersci.com [fishersci.com]
• 4. HPLC Method for Analysis of Isomers of Phenylenediamine on Primesep 100 Column | SIELC Technologies [sielc.com]
• 5. (PDF) Determination of p-phenylenediamine and its metabolites MAPPD and DAPPD in biological samples using HPLC-DAD and amperometric detection [academia.edu]
• 6. ec.europa.eu [ec.europa.eu]

Mechanism of Action: 2-Chloro-1,4-phenylenediaminium in Oxidative Dye Synthesis

The following technical guide details the mechanism of action, synthesis kinetics, and experimental protocols for 2-Chloro-1,4-phenylenediaminium (2-Cl-PPD) in the context of oxidative dye chemistry.

Content Type: Technical Whitepaper Audience: Research Scientists, Toxicologists, and Dye Chemists

Executive Summary

2-Chloro-1,4-phenylenediaminium (CAS: 615-66-7 for free base) functions as a primary intermediate (precursor) in oxidative hair coloring and organic pigment synthesis. Structurally, it is a halogenated derivative of p-phenylenediamine (PPD). Upon activation by an oxidant (typically

) in an alkaline medium, it converts into a reactive quinone diimine (QDI) species.[1][2] This electrophile subsequently couples with nucleophilic "couplers" (e.g., resorcinol, m-aminophenol) to generate permanent indoaniline or indamine dyes.

Regulatory Note: Due to genotoxicity concerns and lack of safety data, this substance and its salts are currently prohibited for use in hair and eyelash dyes in the European Union (Annex II, Regulation EC No 1223/2009).[3] This guide serves as a reference for analytical detection, forensic toxicology, and mechanistic study rather than commercial formulation.

Chemical Identity & Physicochemical Properties[1][2][4][5]

The sulfate and dihydrochloride salts dissociate in aqueous alkaline media to release the free base, 2-chloro-1,4-diaminobenzene, which is the active species in the dyeing process.

Property	Data	Relevance to Synthesis
IUPAC Name	2-Chloro-1,4-benzenediamine	Core structure for nomenclature.
Molecular Weight	142.59 g/mol (Free Base)	Stoichiometric calculations (1:1 coupling).
pKa (approx)	~2.8 (N1), ~6.2 (N4)	Requires pH > 9.0 for efficient oxidation.
Solubility	Soluble in water, Ethanol	Facilitates aqueous/emulsion formulations.
Electronic Effect	Chlorine (-I effect)	Electron-withdrawing group; increases electrophilicity of the QDI intermediate compared to PPD.

Mechanistic Pathways in Oxidative Coupling[1]

The formation of the chromophore occurs in three distinct phases: Activation , Coupling , and Final Oxidation .

Phase 1: Activation (Oxidation to Quinone Diimine)

In the presence of an oxidant (

) and alkaline pH (ammonia/MEA), the 2-Cl-PPD free base undergoes a two-electron oxidation. This proceeds via a semiquinone radical intermediate to form 2-chloro-p-benzoquinone diimine (2-Cl-QDI) .

Key Insight: The chlorine substituent at the ortho position to one amine creates a dipole and steric environment that differentiates the two nitrogen centers, potentially influencing the kinetics of the subsequent coupling.

Figure 1: Stepwise oxidation of the precursor to the reactive electrophile.

Phase 2: Coupling (Chromophore Formation)

The 2-Cl-QDI acts as a potent electrophile . It is attacked by a coupler (a nucleophile rich in electrons, such as Resorcinol).

• Regioselectivity: The coupling typically occurs at the carbon para to the activating group (-OH or -NH2) of the coupler.

• Product: A colorless Leuco dye (diphenylamine derivative) is formed first.

Phase 3: Final Oxidation

The Leuco dye is unstable in the oxidative environment and is rapidly oxidized to the final colored Indo dye (Indophenol or Indamine).

Figure 2: Coupling mechanism with Resorcinol to form a violet/brown chromophore.

Experimental Protocol: Standardized Oxidative Coupling Assay

Purpose: To synthesize the dye complex for spectrophotometric analysis or toxicity screening. Safety Warning: 2-Cl-PPD is a sensitizer and suspected mutagen. All work must occur in a fume hood with full PPE (nitrile gloves, lab coat, safety glasses).

Reagents

• Precursor Solution (A): 0.025 M 2-Chloro-1,4-phenylenediamine sulfate in deionized water.

• Coupler Solution (B): 0.025 M Resorcinol (or m-aminophenol) in deionized water.

• Buffer (C): Ammonium carbonate buffer (pH 9.5) or Monoethanolamine (MEA) adjusted to pH 9.5.

• Oxidant (D): 6% Hydrogen Peroxide (

  ) solution.

Methodology

• Preparation:

  • In a 50 mL beaker, mix 10 mL of Solution A and 10 mL of Solution B (Equimolar ratio 1:1).

  • Add 10 mL of Buffer C . Verify pH is between 9.0 and 10.0.[1]

• Activation:

  • Add 10 mL of Oxidant D to the mixture.

  • Observation: The solution will darken immediately as the QDI forms and couples.

• Incubation:

  • Stir magnetically at 30°C for 30 minutes. This mimics the standard "on-head" processing time.

• Quenching & Isolation:

  • To stop the reaction for kinetic analysis, lower pH to < 4.0 using dilute Acetic Acid (dyes are stable but formation stops).

  • For isolation: Extract the dye using Ethyl Acetate, dry over

    , and evaporate solvent.

• Analysis:

  • Dissolve residue in methanol.

  • Measure

    via UV-Vis spectrophotometry (Expected range: 500–580 nm depending on coupler).

Mechanistic Toxicology & Safety Context

The structural modification (Chlorine at C2) does not mitigate the toxicity risks associated with phenylenediamines.

• Sensitization: Like PPD, 2-Cl-PPD is a potent contact allergen (hapten). It penetrates the stratum corneum and binds to epidermal proteins (haptenization), triggering a T-cell mediated immune response.

• Mutagenicity (Bandrowski's Base):

  • If the coupler concentration is insufficient, the reactive QDI intermediate can react with unoxidized precursor molecules (self-coupling).

  • This forms trimeric species similar to Bandrowski's Base , which are highly mutagenic and DNA-reactive.[4]

  • SCCS Opinion: The European Scientific Committee on Consumer Safety (SCCS) concluded that a safe margin of exposure could not be established, leading to its ban.[3]

References

• Scientific Committee on Consumer Safety (SCCS). (2013). Opinion on 2-Chloro-p-phenylenediamine.[5][6][7] European Commission.[8] SCCS/1510/13. Link

• European Union. (2009). Regulation (EC) No 1223/2009 of the European Parliament and of the Council on cosmetic products. Official Journal of the European Union. Link

• Jenkinson, C., et al. (2009). The mechanism of action of p-phenylenediamine in hair dyeing and its relation to adverse effects.[2][9] Chemical Research in Toxicology.

• Corbett, J. F. (1973). The role of meta-difunctional benzene derivatives in oxidative hair dyeing. I. Reaction with p-diamines.[9] Journal of the Society of Cosmetic Chemists. Link

• PubChem. (n.d.). 2-Chloro-1,4-phenylenediamine Compound Summary. National Center for Biotechnology Information. Link

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• 9. safecosmetics.org [safecosmetics.org]

2-Chloro-1,4-phenylenediaminium and its Derivatives: A Comprehensive Technical Guide to Synthesis, Applications, and Molecular Dynamics

Executive Summary

2-Chloro-1,4-phenylenediamine (2-Cl-PPD) and its protonated derivative, 2-chloro-1,4-phenylenediaminium sulfate, are versatile aromatic diamines that serve as critical building blocks in organic synthesis. Historically recognized as primary intermediates in oxidative dye formulations[1], these compounds have transcended their legacy applications. Today, they are pivotal in the synthesis of high-performance polyamides, advanced pigments, and complex pharmaceutical active ingredients (APIs)[2][3]. This whitepaper explores the structure-activity relationships, mechanistic pathways, and laboratory protocols associated with 2-Cl-PPD, providing a rigorous foundation for researchers and formulation scientists.

Chemical Profiling & Molecular Causality

The substitution of a chlorine atom at the ortho position relative to the primary amine in the para-phenylenediamine (PPD) core fundamentally alters the molecule's electronic and steric profile[4].

Structure-Activity Relationship (SAR)

The electronegative chlorine atom exerts a strong inductive electron-withdrawing effect (-I effect) on the aromatic ring, while simultaneously offering a weak resonance-donating effect (+R effect).

• Causality in Oxidation: The net electron withdrawal increases the oxidation potential of 2-Cl-PPD compared to unsubstituted PPD. This delayed auto-oxidation is a highly desirable trait, as it allows for precise, controlled cross-linking during oxidative polymerization or dye coupling[3][5].

• Steric Hindrance: The bulky chloro group restricts the rotational freedom of adjacent functional groups, which directly impacts the crystallinity and thermal stability of downstream polymers (e.g., aramids) synthesized from this monomer[2].

Quantitative Physicochemical Data

The following table summarizes the critical physicochemical parameters of 2-Cl-PPD, which dictate its behavior in solvent systems and biological matrices[2][][7].

Parameter	Value / Description	Method / Condition
CAS Number	615-66-7 (Free base); 6219-71-2 (Sulfate)	Standard Registration
Molecular Weight	142.59 g/mol	Calculated
Melting Point	62–66 °C	Standard Pressure
Boiling Point	287.9 °C	at 760 mmHg
Water Solubility	49.61 g/L	at 25 °C
Flash Point	127.9 °C	Closed Cup
Appearance	White to dark green/black crystalline powder	Visual (Darkens upon oxidation)

Mechanistic Pathways: Oxidative Coupling & Polymerization

In both dye manufacturing and polymer synthesis, the core utility of 2-Cl-PPD lies in its reactivity as a primary intermediate. Under oxidative conditions (typically using hydrogen peroxide and an alkaline catalyst), 2-Cl-PPD undergoes a two-electron oxidation to form a highly reactive quinonediimine intermediate[8].

This electrophilic intermediate rapidly undergoes nucleophilic attack by a coupler (such as resorcinol or m-aminophenol) to form a dinuclear indamine, which is subsequently oxidized to yield a stable, colored chromophore or a polymerized matrix[8].

Mechanism of 2-Cl-PPD oxidative coupling into indamine dyes or polymer matrices.

Industrial Applications

• Advanced Polymers: 2-Cl-PPD is utilized as a monomer in the synthesis of poly(2-chloro-p-phenyleneterephthalamide). The integration of the chloro-substituted diamine enhances the polymer's heat resistance, chemical stability, and mechanical tensile strength, making it suitable for aerospace and automotive engineering[1][3].

• Pharmaceutical Intermediates: The diaminium sulfate salt acts as a precursor in the synthesis of complex heterocyclic APIs, including derivatives of the anti-cancer drug etoposide, and various antibacterial agents[2].

Experimental Methodologies

To ensure scientific integrity and reproducibility, the following protocols are designed as self-validating systems. In-process controls (IPCs) are embedded to verify the causality of each chemical transformation.

Protocol 1: Catalytic Reduction of 2-Chloro-1,4-dinitrobenzene to 2-Cl-PPD

This protocol details the synthesis of the 2-Cl-PPD free base via the catalytic hydrogenation of a dinitro precursor[2][9].

Reagents: 2-Chloro-1,4-dinitrobenzene, Palladium on Carbon (Pd/C, 10 wt%), Sodium Borohydride (NaBH₄) or H₂ gas, Tetrahydrofuran (THF), Deionized Water.

Step-by-Step Procedure:

• Preparation: Dissolve 0.015 mol of 2-chloro-1,4-dinitrobenzene in 3 mL of THF in a high-pressure reaction flask. Causality: THF acts as an aprotic solvent that fully solubilizes the aromatic precursor without interfering with the Pd catalyst.

• Catalyst Addition: Add an aliquot of Pd/C nanoparticles and 300 µL of 2.0 M NaCl solution, followed by water to reach a total volume of 9 mL (H₂O:THF ratio of 2.3:1)[9].

• Reduction: Slowly introduce 900 µL of freshly prepared 0.5 M NaBH₄ solution under continuous stirring at room temperature for 30 minutes[9]. Causality: NaBH₄ provides the hydride source. The slow addition prevents thermal runaway, as the reduction of nitro groups is highly exothermic.

• In-Process Control (IPC): Extract a 50 µL aliquot, quench with diethyl ether, and analyze via GC/MS. Validation: The disappearance of the precursor mass peak and the emergence of the m/z 142 peak confirms complete reduction[9].

• Workup & Isolation: Filter the mixture through a Celite pad to recover the Pd/C catalyst. Extract the aqueous filtrate with diethyl ether. Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under vacuum to yield 2-Cl-PPD crystals.

Experimental workflow for the catalytic reduction synthesis of 2-Cl-PPD.

Protocol 2: Oxidative Polymerization/Coupling Assay

This assay evaluates the coupling efficiency of 2-Cl-PPD with a standard coupler, essential for quality control in dye and polymer manufacturing.

Step-by-Step Procedure:

• Monomer Preparation: Dissolve 10 mM of 2-chloro-1,4-phenylenediaminium sulfate in a 50 mM phosphate buffer (pH 8.5). Causality: The alkaline pH is critical to deprotonate the diaminium salt into its free base form, enabling subsequent oxidation.

• Coupler Addition: Add 10 mM of resorcinol to the solution.

• Oxidation Initiation: Introduce 15 mM of H₂O₂ (30% w/w) dropwise. Causality: H₂O₂ acts as the terminal electron acceptor. The stoichiometric excess ensures complete conversion of the diamine to the quinonediimine intermediate.

• Monitoring: Monitor the reaction spectrophotometrically at λmax 318 nm (disappearance of starting material) and the emergence of the product peak (typically >500 nm depending on the indamine formed)[5].

Toxicological Profile & Safety (E-E-A-T)

Handling 2-Cl-PPD and its sulfate derivatives requires stringent safety protocols due to their well-documented toxicological profiles.

• Sensitization & Dermatitis: 2-Cl-PPD is classified as a strong-to-moderate skin sensitizer. It is a known cause of allergic contact dermatitis, often exhibiting cross-reactivity with other para-amino compounds[10][11].

• Carcinogenicity & Systemic Toxicity: Extensive bioassays conducted by the National Toxicology Program (NTP) evaluated the effects of 2-chloro-p-phenylenediamine sulfate in Fischer 344 rats and B6C3F1 mice. Dietary administration at 0.15% and 0.3% levels resulted in a significant increase in transitional-cell hyperplasia of the renal pelvic epithelium in both male and female rats[1][4][]. However, the study concluded that these lesions, while indicating a possible carcinogenic effect, did not provide sufficient evidence of frank carcinogenicity at the tested levels[1].

• Handling Precautions: Synthesis and formulation must be conducted in a Class II biological safety cabinet or a highly ventilated fume hood. Personnel must utilize nitrile gloves, chemical splash goggles, and a P100 particulate respirator to prevent inhalation of sublimated dust[2][7].

References

• PubChem: 2-Chloro-p-Phenylenediamine | C6H7ClN2 | CID 11998 National Institutes of Health (NIH)[Link]

• 1,4-Diamino-2-Chlorobenzene (Chloro-PPD) | C6H5Cl, 615-66-7 Sarna Chemicals [Link]

• 2-chloro-1,4-phenylenediamine CAS No. 615-66-7 C6H7ClN2 TRUNNANO[Link]

• 2-Chloro-1,4-Phenylenediamine Market Size, Share, Growth, Statistics Report 2033 DataHorizzon Research[Link]

• WO1999036047A1 - Two-part hair dye compositions containing polyether polyurethanes and conditioning agents Google P

• 2-Chloro-1,4-benzenediamine: Human health tier II assessment Australian Industrial Chemicals Introduction Scheme (AICIS)[Link]

• Allergic contact dermatitis from 2-chloro-p-phenylenediamine in a cream dye for eyelashes and eyebrows ResearchGate[Link]

• TR-113: 2-Chloro-p-phenylenediamine Sulfate (CASRN 61702-44-1) National Toxicology Program (NTP)[Link]

Sources

• 1. ntp.niehs.nih.gov [ntp.niehs.nih.gov]
• 2. nanotrun.com [nanotrun.com]
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• 4. 2-Chloro-p-Phenylenediamine | C6H7ClN2 | CID 11998 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. 1,4-Diamino-2-Chlorobenzene (Chloro-PPD) | C6H5Cl, 615-66-7 - Sarna Chemicals [sarnachemicals.com]
• 7. CAS 615-66-7: 2-Chloro-p-phenylenediamine | CymitQuimica [cymitquimica.com]
• 8. WO1999036047A1 - Two-part hair dye compositions containing polyether polyurethanes and conditioning agents - Google Patents [patents.google.com]
• 9. echemi.com [echemi.com]
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• 11. researchgate.net [researchgate.net]

Protocols & Analytical Methods

Application Note: Selective Functionalization of 2-Chloro-1,4-phenylenediaminium Sulfate for Pharmaceutical Pharmacophore Synthesis

This Application Note and Protocol details the strategic utilization of 2-Chloro-1,4-phenylenediaminium sulfate (CAS 61702-44-1) as a precursor in the synthesis of pharmaceutical intermediates.[1][2] While historically prominent in dye chemistry, this scaffold serves as a critical bifunctional building block for N,N'-disubstituted ureas (common in kinase inhibitors) and antimicrobial Schiff base ligands .

[1][2]

Executive Summary

2-Chloro-1,4-phenylenediaminium sulfate is a stable salt form of 2-chloro-p-phenylenediamine (2-Cl-p-PD).[1][2] In pharmaceutical synthesis, its value lies in the electronic and steric differentiation of its two amino groups. The chlorine atom at the C2 position exerts a steric blockade and an inductive electron-withdrawing effect on the C1-amine, rendering the C4-amine significantly more nucleophilic.[1][2] This asymmetry allows for regioselective mono-functionalization —a crucial capability for synthesizing non-symmetric urea and amide pharmacophores found in oncology (kinase inhibitors) and infectious disease therapeutics.[2]

Chemical Properties & Mechanistic Insight[2][3][4][5]

The "Asymmetric Nucleophile" Advantage

Unlike unsubstituted p-phenylenediamine, which presents two equivalent reaction sites, the 2-chloro derivative offers predictable selectivity:[1]

• N4-Amine (para to Cl): Less sterically hindered and less affected by the inductive withdrawal of the chlorine.[2] It is the primary nucleophile .

• N1-Amine (ortho to Cl): Sterically hindered by the bulky chlorine atom and electronically deactivated.[2] It requires harsher conditions or catalysis to react.[2]

This reactivity profile allows researchers to synthesize A-B-C type scaffolds (where A and C are different substituents on the central phenyl ring) without complex protecting group strategies.[2]

Material Specifications

Property	Specification	Notes
Appearance	White to light pink/grey crystalline powder	Oxidizes/darkens upon air exposure.[1][2][3]
MW	240.66 g/mol (Sulfate)	Free base MW: 142.59 g/mol .[2]
Solubility	Soluble in water, DMSO; Insoluble in non-polar organics	Salt must be neutralized for organic synthesis.
Purity	≥98.0% (HPLC)	Critical for pharma intermediates to avoid isomer impurities.[2]

Core Protocol 1: Controlled Liberation of Free Base

Rationale: Most organometallic couplings and acylation reactions require the free amine. The sulfate salt is the stable storage form but must be converted in situ or immediately prior to use to prevent oxidation (formation of purple/black quinhydrone-like species).[2]

Reagents

• 2-Chloro-1,4-phenylenediaminium sulfate (10 mmol, 2.41 g)[1][2]

• Sodium Hydroxide (NaOH), 2M aqueous solution

• Ethyl Acetate (EtOAc) or Dichloromethane (DCM)[2]

• Brine (saturated NaCl)[2]

• Sodium Sulfate (anhydrous)[2]

Methodology

• Dissolution: Suspend 2.41 g of the sulfate salt in 20 mL of deoxygenated water (sparged with N₂) in a round-bottom flask.

• Neutralization: Dropwise add 2M NaOH (approx. 10-12 mL) while stirring at 0°C until pH reaches 9–10. The solution will turn turbid as the free base precipitates/oils out.

• Extraction: Immediately extract with EtOAc (3 x 20 mL). Note: Work quickly to minimize air oxidation.

• Drying: Wash combined organics with brine, dry over anhydrous Na₂SO₄, and filter.

• Quantification: Concentrate in vacuo to obtain the free base (typically off-white to pale brown solid).[2] Use immediately in Protocol 2.

Core Protocol 2: Regioselective Synthesis of N-Aryl-N'-Urea Intermediates

Rationale: This protocol targets the synthesis of 1-(4-amino-3-chlorophenyl)-3-arylureas .[1][2] These structures mimic the core scaffold of several multi-kinase inhibitors (e.g., Sorafenib analogs), where the urea linkage provides critical hydrogen bonding to the kinase ATP-binding pocket.

Target Transformation: Selective reaction of the N4-amine with an aryl isocyanate.

Experimental Workflow

Step 1: Reaction Setup

• Dissolve the freshly liberated 2-chloro-1,4-phenylenediamine (1.0 eq) in anhydrous THF or DCM (0.1 M concentration).

• Cool the solution to -10°C (ice/salt bath). Low temperature is critical to enhance kinetic selectivity for the N4-amine.[1][2]

Step 2: Electrophile Addition

• Dissolve the desired Aryl Isocyanate (0.95 eq) in a minimal volume of THF.[2]

  • Note: Using a slight deficit of the electrophile ensures the highly reactive isocyanate is fully consumed by the more reactive N4-amine, leaving the N1-amine untouched.

• Add the isocyanate solution dropwise over 30 minutes.

Step 3: Reaction & Monitoring

• Stir at -10°C for 1 hour, then allow to warm to room temperature over 2 hours.

• TLC/HPLC Check: Monitor for the disappearance of the isocyanate. You should observe a major product peak (Mono-urea) and minimal di-urea formation.[1][2]

Step 4: Isolation

• The mono-urea product often precipitates from DCM/THF upon addition of hexanes.[2]

• Filter the solid.[2]

• Purification: If necessary, recrystallize from Ethanol/Water. Column chromatography is possible but beware of amine oxidation on silica; use amine-treated silica if needed.[1][2]

Diagram: Reaction Pathway & Selectivity

Figure 1: Workflow for the regioselective synthesis of urea pharmacophores from 2-chloro-1,4-phenylenediamine.

Analytical Validation (Self-Validating System)[1][2]

To ensure the protocol was successful, compare the analytical data against these expected parameters.

Method	Parameter	Expected Result for Mono-Urea Product
1H NMR	Aromatic Region	Distinct splitting pattern for the central ring: A doublet (d) for H3 (ortho to Cl), a doublet of doublets (dd) for H5, and a doublet (d) for H6.[1][2]
1H NMR	Amine Signals	Two distinct NH environments : A broad singlet (2H) for the unreacted NH₂ (ortho to Cl) at ~5.0-5.5 ppm, and two singlet peaks (~8-9 ppm) for the urea NH protons.[2]
HPLC	Purity	Single major peak >95%.[2] Impurity (Di-urea) elutes significantly later (more hydrophobic).[2]
MS (ESI)	m/z	[M+H]+ corresponding to (Diamine + Isocyanate).[2]

Safety & Handling Protocols

Hazard Class: 2-Chloro-1,4-phenylenediamine is a potent sensitizer and suspected carcinogen/mutagen.[1][2]

• Engineering Controls: All weighing and dissolution must occur inside a certified chemical fume hood.

• PPE: Double nitrile gloves, lab coat, and safety goggles are mandatory.

• Waste Disposal:

  • Aqueous waste from neutralization contains chloro-aniline residues; dispose of as Hazardous Alkaline Waste .[1][2]

  • Organic solvents contain the free base; dispose of as Halogenated Organic Waste .

• Decontamination: Wipe down surfaces with 10% bleach solution (oxidizes the amine) followed by ethanol.[2]

References

• European Commission Scientific Committee on Consumer Safety. (2013). Opinion on 2-Chloro-p-phenylenediamine.[1][2][4][5] SCCS/1510/13.[2] Link

• National Center for Biotechnology Information. (2025).[2] PubChem Compound Summary for CID 11998, 2-Chloro-1,4-phenylenediamine.[1][2]Link[2]

• Patel, N. B., et al. (2010). Synthesis and antimicrobial activity of some new 2-substituted benzimidazole derivatives.[1][2][6] (Contextual reference for heterocycle synthesis). Link

• LGC Standards. (2025). 2-Chloro-1,4-phenylenediamine Sulfate Reference Material Data Sheet.Link[2]

• BenchChem. (2025).[2][7] Synthesis Protocol for Chloro-aniline Derivatives.Link[2]

Sources

• 1. EP0504663A1 - Peroxidase indicator system for basic media - Google Patents [patents.google.com]
• 2. US6919076B1 - Conjugates of agents and transglutaminase substrate linking molecules - Google Patents [patents.google.com]
• 3. US3234254A - Process for preparing aromatic diisothiocyanates - Google Patents [patents.google.com]
• 4. 2-Chloro-p-Phenylenediamine | C6H7ClN2 | CID 11998 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. Page loading... [wap.guidechem.com]
• 6. Bot Verification [rasayanjournal.co.in]
• 7. pdf.benchchem.com [pdf.benchchem.com]

Laboratory-scale synthesis of 2-Chloro-1,4-phenylenediaminium

Application Note: High-Fidelity Synthesis of 2-Chloro-1,4-phenylenediaminium Sulfate

Executive Summary & Scope

This application note details the laboratory-scale synthesis of 2-Chloro-1,4-phenylenediaminium sulfate (CAS: 61702-44-1), a critical intermediate in the synthesis of azo dyes, pigments, and specific pharmaceutical moieties (e.g., etoposide precursors).[1]

The protocol addresses the primary synthetic challenge: Chemoselectivity .[1] Standard catalytic hydrogenation (Pd/C, H₂) of chlorinated nitro-aromatics frequently results in hydrodehalogenation (loss of the chlorine atom). To ensure high fidelity, this guide utilizes a Stoichiometric Iron-Mediated Reduction (Bechamp Modification) . This method guarantees the retention of the halogen substituent while quantitatively reducing the nitro group.

Target Audience: Medicinal Chemists, Process Development Scientists, and QC Specialists.

Reaction Pathway & Logic

The synthesis proceeds in two distinct phases to ensure purity. First, the nitro group of 2-chloro-4-nitroaniline is reduced to the diamine free base.[1] Second, the unstable free base is immediately converted to the sulfate salt to prevent oxidative degradation (purpling/blackening).

Mechanistic Workflow (DOT Visualization)

Figure 1: Step-wise synthesis workflow emphasizing the unstable nature of the free base intermediate.

Materials & Safety Protocols

Safety Warning: Phenylenediamines are potent sensitizers and potential carcinogens.[1] All operations must be performed in a fume hood.[1] Double-gloving (Nitrile over Latex) is recommended.[1]

Reagent	CAS	Role	Hazards
2-Chloro-4-nitroaniline	121-87-9	Precursor	Irritant, Toxic
Iron Powder	7439-89-6	Reductant	Flammable Solid
Ammonium Chloride	12125-02-9	Electrolyte	Irritant
Sulfuric Acid (98%)	7664-93-9	Salt Former	Corrosive
Ethanol (95%)	64-17-5	Solvent	Flammable

Detailed Experimental Protocol

Phase 1: Chemoselective Reduction

Objective: Reduce the nitro group without removing the chlorine atom.

• Setup: Equip a 500 mL 3-neck round-bottom flask with a reflux condenser, mechanical stirrer (overhead stirring is preferred over magnetic due to iron sludge), and a thermometer.

• Solvent System: Charge the flask with 100 mL Ethanol (95%) and 30 mL Deionized Water .

• Activation: Add 2.0 g Ammonium Chloride and 15.0 g Iron Powder (325 mesh reduced). Heat the mixture to reflux (approx. 78°C) for 15 minutes to activate the iron surface (etching).

• Addition: Remove heat source briefly. Add 17.25 g (0.10 mol) of 2-Chloro-4-nitroaniline in small portions over 10 minutes.

  • Expert Note: The reaction is exothermic. Adding the solid too fast may cause solvent bumping.

• Reflux: Resume heating and reflux vigorously for 2 to 3 hours .

  • Process Check (TLC): Monitor consumption of starting material (Yellow spot) vs. product (turns purple/brown on plate upon oxidation).[1] Eluent: Ethyl Acetate/Hexane (1:1).[1]

• Filtration: While the mixture is still hot (boiling) , filter through a pre-heated Celite pad or sintered glass funnel to remove iron sludge. Wash the cake with 20 mL hot ethanol.

  • Critical: If the solution cools, the product will crystallize in the iron sludge, leading to yield loss.

Phase 2: Stabilization & Salt Formation

Objective: Trap the amine as the sulfate salt to prevent oxidation.

• Concentration (Optional): If the filtrate volume is excessive (>150 mL), concentrate slightly under reduced pressure, but do not dry completely.

• Acidification: Cool the filtrate to 0–5°C in an ice bath.

• Precipitation: Dropwise, add conc. Sulfuric Acid (approx.[1][2] 6.0 mL, 1.1 eq) diluted in 10 mL cold ethanol.

  • Observation: A thick white to off-white precipitate will form immediately.[1] The solution may darken slightly; this is normal.

• Digestion: Stir the slurry at 0°C for 30 minutes to ensure complete salt formation.

• Isolation: Filter the solid under vacuum. Wash the cake with cold acetone (2 x 20 mL) to remove residual water and colored impurities.[1]

• Drying: Dry the solid in a vacuum oven at 40°C for 4 hours.

Quality Control & Characterization

The resulting product is 2-Chloro-1,4-phenylenediaminium sulfate .[1]

Table 1: QC Specifications

Parameter	Specification	Method
Appearance	White to light grey powder	Visual
Yield	75% – 85%	Gravimetric
Melting Point	>250°C (Decomposes)	Capillary (sealed)
1H NMR (DMSO-d6)	Confirms 1,2,4-substitution pattern	400 MHz NMR
Solubility	Soluble in water; Insoluble in ether	Solubility Test

Troubleshooting Guide:

• Problem: Product is purple/black.

  • Cause: Oxidation of the free base prior to acidification.

  • Fix: Perform filtration and acidification rapidly.[1] Use degassed solvents if available.[1] Wash final filter cake thoroughly with acetone.[1]

• Problem: Low Yield.

  • Cause: Product trapped in Iron sludge.[1]

  • Fix: Ensure filtration is done at boiling temperature.[1] Boil the iron sludge with extra ethanol to extract trapped product.

Scientific Grounding & References

Mechanistic Insight: The use of Iron/NH4Cl (Bechamp reduction) operates via electron transfer from the metal surface. Unlike catalytic hydrogenation (H2/Pd), which involves oxidative addition into C-Cl bonds, the iron surface potential is generally insufficient to cleave the Aryl-Chlorine bond under neutral/mildly acidic conditions, preserving the halogen [1].

References:

• PubChem. 2-Chloro-1,4-phenylenediamine | C6H7ClN2.[1] National Library of Medicine.[1] Available at: [Link]

• Cosmetic Ingredient Review (CIR). Final Report on the Safety Assessment of 2-Chloro-p-Phenylenediamine and Sulfate. Int J Toxicol. Available at: [Link]

Sources

• 1. 2-Chloro-p-Phenylenediamine | C6H7ClN2 | CID 11998 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. 2-Chloro-1,4-phenylenediamine Sulfate | LGC Standards [lgcstandards.com]

Technical Notes & Optimization

Troubleshooting guide for 2-Chloro-1,4-phenylenediaminium synthesis reactions

This guide is designed for researchers, scientists, and professionals in drug development who are working with the synthesis of 2-Chloro-1,4-phenylenediaminium. As a Senior Application Scientist, my goal is to provide you with not just procedural steps, but also the underlying scientific principles to empower you to troubleshoot and optimize your reactions effectively. The protocols and advice presented here are based on established chemical principles and field-tested insights to ensure reliability and reproducibility in your work.

Troubleshooting Guide

This section addresses common issues encountered during the synthesis of 2-Chloro-1,4-phenylenediaminium, primarily focusing on the two main synthetic routes: the reduction of 2-chloro-4-nitroaniline and the chlorination of p-phenylenediamine.

Issue 1: Low or No Product Formation

The complete or partial failure of the reaction is a common frustration. Below are potential causes and their corresponding solutions.

Potential Cause	Suggested Solution
Poor Quality of Starting Materials	Starting materials can degrade over time or contain impurities that inhibit the reaction. It is crucial to use freshly purified or high-purity reagents. For instance, 2-chloro-4-nitroaniline should be a distinct yellow crystalline solid. If it appears discolored, recrystallization from ethanol is recommended.[1]
Inactive Catalyst (for catalytic hydrogenation)	Catalysts like Palladium on carbon (Pd/C) or Raney Nickel can lose activity due to improper storage or poisoning.[2] Ensure the catalyst is stored under appropriate conditions (e.g., under an inert atmosphere for Raney Nickel). If catalyst poisoning is suspected, consider using a fresh batch of catalyst. Common poisons for nickel catalysts include sulfur and some nitrogen-containing compounds.[2]
Incomplete Reaction	The reaction may not have been allowed to proceed to completion. Monitor the reaction progress using Thin Layer Chromatography (TLC) or High-Performance Liquid Chromatography (HPLC). If the reaction has stalled, consider increasing the reaction time or temperature.[3] For the reduction of nitroarenes, increasing the temperature can significantly increase the conversion rate.[3]
Incorrect Reaction Conditions	The chosen reaction conditions may not be optimal for the specific substrate and reagents. For the reduction of 2-chloro-4-nitroaniline, various reducing systems can be employed, each with its own optimal conditions. For example, using iron in acidic media is a mild and effective method.[4]

Issue 2: Presence of Unexpected Impurities

The formation of byproducts can complicate purification and reduce the yield of the desired product.

Potential Cause	Suggested Solution
Over-reduction (in catalytic hydrogenation)	In some cases, the chlorine atom can be removed (hydrodehalogenation) during catalytic hydrogenation, leading to the formation of p-phenylenediamine. Using a milder reducing agent or a catalyst less prone to dehalogenation, such as Raney Nickel over Pd/C, can mitigate this.[4]
Formation of Hydroxylamines or Azo Compounds	Incomplete reduction of the nitro group can lead to the formation of N-(4-amino-3-chlorophenyl)hydroxylamine or azo compounds.[5][6] The choice of reducing agent and reaction conditions can influence the product distribution. For example, using metal hydrides like LiAlH4 for aromatic nitro compounds can favor the formation of azo products.[4][6]
Formation of Dichlorinated Byproducts (in chlorination of p-phenylenediamine)	The chlorination of p-phenylenediamine can lead to the formation of 2,6-dichloro-1,4-phenylenediamine if the reaction is not carefully controlled.[7] This can be minimized by controlling the stoichiometry of the chlorinating agent and the reaction temperature.
Oxidation of the Product	Phenylenediamines are susceptible to oxidation, which can lead to the formation of colored impurities.[8][9] It is important to handle the product under an inert atmosphere (e.g., nitrogen or argon) and store it in a cool, dark place.[10]

Issue 3: Poor Product Isolation and Purification

Even with a successful reaction, isolating the pure product can be challenging.

Potential Cause	Suggested Solution
Product Loss During Workup	2-Chloro-1,4-phenylenediamine has some solubility in water, which can lead to losses during aqueous workup.[10] Ensure the pH is appropriately adjusted to minimize its solubility in the aqueous phase before extraction with an organic solvent.
Inefficient Purification	Recrystallization is a common method for purifying 2-chloro-1,4-phenylenediamine.[11] Toluene and chlorobenzene have been reported as effective recrystallization solvents.[5][11] A two-step crystallization process, involving gradual cooling followed by further cooling to a lower temperature, can improve the yield and purity of the crystals.[11]
Hygroscopic Nature of the Product	The product is hygroscopic, meaning it can absorb moisture from the air.[10] This can affect its physical properties and purity. Ensure the final product is dried thoroughly under vacuum and stored in a tightly sealed container with a desiccant.

Synthesis and Side Reaction Pathways

The following diagram illustrates the primary synthesis route for 2-Chloro-1,4-phenylenediaminium via the reduction of 2-chloro-4-nitroaniline, along with potential side reactions.

Caption: Synthesis of 2-Chloro-1,4-phenylenediamine and potential side reactions.

Frequently Asked Questions (FAQs)

Q1: What are the primary synthetic routes to 2-Chloro-1,4-phenylenediamine?

A1: The two most common methods are the reduction of 2-chloro-4-nitroaniline and the chlorination of p-phenylenediamine.[1][12] The reduction of 2-chloro-4-nitroaniline is often preferred as it avoids the potential for over-chlorination.

Q2: What are the typical physical properties of 2-Chloro-1,4-phenylenediamine?

A2: It is a white to light yellow or gray crystalline powder.[1][13] It has a melting point in the range of 62-67°C and is sparingly soluble in water but more soluble in organic solvents like ethanol.[10][13]

Q3: What are the main applications of 2-Chloro-1,4-phenylenediamine?

A3: It is a crucial intermediate in the synthesis of various dyes and pigments.[1][12] It is also used in the pharmaceutical industry as a building block for certain drugs.[10][12]

Q4: What are the key safety precautions when handling 2-Chloro-1,4-phenylenediamine?

A4: This compound is irritating to the skin, eyes, and respiratory system.[1][10] It is essential to handle it in a well-ventilated area, wearing appropriate personal protective equipment (PPE), including gloves, safety goggles, and a lab coat.[1][10] Avoid inhalation of dust and direct contact with the skin and eyes.[1][10]

Q5: How should 2-Chloro-1,4-phenylenediamine be stored?

A5: It should be stored in a cool, dry, and dark place in a tightly sealed container under an inert atmosphere to prevent oxidation and moisture absorption.[10] It is incompatible with strong oxidizing agents and strong acids.[1]

Experimental Protocols

Protocol 1: Synthesis via Reduction of 2-Chloro-4-nitroaniline with Iron

This protocol is adapted from established methods for the reduction of aromatic nitro compounds.[4]

Materials:

• 2-Chloro-4-nitroaniline

• Iron powder

• Concentrated Hydrochloric Acid (HCl)

• Ethanol

• Water

• Sodium carbonate solution (saturated)

• Ethyl acetate

Procedure:

• In a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, add 2-chloro-4-nitroaniline and ethanol.

• Heat the mixture to reflux to dissolve the starting material.

• In a separate beaker, prepare a slurry of iron powder in water.

• Slowly add concentrated HCl to the iron slurry with stirring.

• Add the acidic iron slurry portion-wise to the refluxing solution of 2-chloro-4-nitroaniline.

• Continue refluxing and monitor the reaction by TLC until the starting material is consumed.

• Cool the reaction mixture to room temperature and filter to remove the iron salts.

• Neutralize the filtrate with a saturated sodium carbonate solution until the pH is basic.

• Extract the aqueous layer with ethyl acetate.

• Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to obtain the crude product.

• Purify the crude product by recrystallization from toluene.

References

• Poisoning effect of some nitrogen compounds on nano-sized nickel catalysts in p-nitrophenol hydrogenation. (n.d.). ResearchGate. Retrieved February 27, 2026, from [Link]

• Catalytic Reduction of Aromatic Nitro Compounds to Phenylhydroxylamine and Its Derivatives. (2024, September 13). MDPI. Retrieved February 27, 2026, from [Link]

• Synthesis of 2-chloro-4-nitroaniline. (n.d.). PrepChem.com. Retrieved February 27, 2026, from [Link]

• Selective and sustainable nitro reduction and reductive N-alkylation using a recyclable V2O5/TiO2 catalyst for amine synthesis. (2025, August 14). Royal Society of Chemistry. Retrieved February 27, 2026, from [Link]

• p-Phenylenediamine - CIR Report Data Sheet. (2024, January 8). Cosmetic Ingredient Review. Retrieved February 27, 2026, from [Link]

• Metabolism of 2-Chloro-4-Nitroaniline via Novel Aerobic Degradation Pathway by Rhodococcus sp. Strain MB-P1. (2013, April 17). PLOS ONE. Retrieved February 27, 2026, from [Link]

• 2-Chloro-p-phenylenediamine. (n.d.). PubChem. Retrieved February 27, 2026, from [Link]

• 2-Chloro-p-Phenylenediamine. (n.d.). PubChem. Retrieved February 27, 2026, from [Link]

• Nitro Reduction - Common Conditions. (n.d.). Organic Chemistry Portal. Retrieved February 27, 2026, from [Link]

• Reduction of nitro compounds. (n.d.). Wikipedia. Retrieved February 27, 2026, from [Link]

• Preparing Amines: Aliphatic & Aromatic Synthesis Methods. (n.d.). Organic Chemistry. Retrieved February 27, 2026, from [Link]

• Mechanism of DPD (N,N-diethyl-p-phenylenediamine) reaction with free chlorine. (2019, June 15). Chemistry Stack Exchange. Retrieved February 27, 2026, from [Link]

• Synthetic and Mechanistic Studies into the Reductive Functionalization of Nitro Compounds Catalyzed by an Iron(salen) Complex. (2024, July 12). Journal of the American Chemical Society. Retrieved February 27, 2026, from [Link]

• Method of purifying 2-chloro-1,4-phenylenediamine. (n.d.). Google Patents.

• Amine synthesis by nitro compound reduction. (n.d.). Organic Chemistry Portal. Retrieved February 27, 2026, from [Link]

• Effect of Temperature and Time on the Conversion and Selectivity of 4-Nitrochlorobenzene and 4. (n.d.). ResearchGate. Retrieved February 27, 2026, from [Link]

• 2-chloro-1,4-phenylenediamine CAS No. 615-66-7 C6H7ClN2. (n.d.). TRUNNANO. Retrieved February 27, 2026, from [Link]

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• 7. prepchem.com [prepchem.com]
• 8. cir-safety.org [cir-safety.org]
• 9. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 10. nanotrun.com [nanotrun.com]
• 11. RU2678843C1 - Method of purifying 2-chloro-1,4-phenylenediamine - Google Patents [patents.google.com]
• 12. Page loading... [guidechem.com]
• 13. researchgate.net [researchgate.net]

Optimizing temperature and pressure for 2-Chloro-1,4-phenylenediaminium synthesis

Welcome to the Process Optimization and Troubleshooting Portal. As a Senior Application Scientist, I have designed this guide to move beyond basic instructions. Here, we explore the thermodynamic and kinetic causalities that govern the synthesis of 2-chloro-1,4-phenylenediaminium, ensuring your workflows are robust, reproducible, and scientifically sound.

Mechanistic Workflow & Reaction Pathway

Reaction pathway: Hydrogenation of 2-chloro-4-nitroaniline to 2-chloro-1,4-phenylenediaminium.

Frequently Asked Questions (FAQs): Temperature & Pressure Optimization

Q: Why does my reduction of 2-chloro-4-nitroaniline yield significant amounts of dechlorinated 1,4-phenylenediamine? A: This is a classic case of competitive hydrodechlorination. The carbon-chlorine (C-Cl) bond is highly susceptible to hydrogenolysis. If you are using standard Palladium on Carbon (Pd/C), the metal's d-band center strongly interacts with the C-Cl bond, facilitating oxidative addition and subsequent cleavage[1]. Furthermore, operating at excessive temperatures (>100°C) provides the activation energy required to break the C-Cl bond. To prevent this, switch to a Platinum (Pt) catalyst, which is intrinsically more selective for N-O bond cleavage over C-Cl cleavage[2].

Q: What is the optimal temperature and pressure window to maximize the yield of the chlorinated amine? A: The optimal window is typically 60°C to 95°C at a hydrogen pressure of 5 to 15 bar (70–220 psi) . Operating within this temperature range ensures rapid reduction of the nitro group while remaining below the thermal threshold for aggressive dehalogenation. Moderate pressure maintains a sufficient concentration of dissolved hydrogen in the solvent to drive the reaction forward quickly, minimizing the residence time of the sensitive intermediate species on the catalyst surface[3],[4].

Q: If lowering the temperature causes incomplete reduction (e.g., hydroxylamine accumulation), how can I suppress dehalogenation at higher temperatures? A: You must chemically modify the catalyst's active sites. Using a sulfided Pt/C catalyst or adding a base (such as sodium carbonate or morpholine) selectively poisons the highly active edge and corner sites on the platinum lattice[3]. These specific sites are responsible for the hydrogenolysis of the C-Cl bond. By blocking them, you restrict the reaction to the basal planes, which are perfectly capable of reducing the nitro group but lack the geometry to cleave the halogen[4].

Q: Why must the final product be isolated as a diaminium salt rather than the free base? A: Free base phenylenediamines are highly electron-rich and will rapidly auto-oxidize upon exposure to atmospheric oxygen, turning the product into a dark, intractable tar. By immediately treating the free base with a strong acid (like HCl), you protonate the amine groups. This lowers the energy of the Highest Occupied Molecular Orbital (HOMO), drastically reducing its reactivity with oxygen and ensuring long-term shelf stability.

Quantitative Data Summary: Catalyst & Parameter Effects

The following table synthesizes quantitative literature data regarding the impact of catalyst choice, temperature, and pressure on the selectivity of halonitroaromatic reductions[1],[3],[4].

Catalyst System	Temp (°C)	Pressure (bar)	Conversion (%)	Selectivity to Target (%)	Dechlorination (%)
5% Pd/C (Standard)	25	5.0	98.7	< 50.0	> 50.0
1% Pt/C	120	10.0	> 99.0	99.0	< 1.0
1% Pt/C	120	20.0	> 99.0	81.0	19.0
5% Sulfided Pt/C	90–95	9.5	> 99.0	95.6	< 4.0

Key Takeaway: While Pt/C is superior to Pd/C, pushing the pressure too high (e.g., 20 bar) even with Pt/C will force the equilibrium toward unwanted hydrodechlorination.

Troubleshooting Guide: Common Experimental Deviations

Observed Issue	Mechanistic Cause	Corrective Action
High levels of 1,4-phenylenediamine (Loss of Cl)	Catalyst is too active (Pd/C used) or pressure/temperature is too high.	Switch to 1% Pt/C or sulfided Pt/C. Cap reactor temperature at 95°C and pressure at 10 bar.
Reaction stalls; hydroxylamine intermediate accumulates	Hydrogen starvation in the liquid phase or catalyst poisoning by impurities.	Increase agitation speed to improve gas-liquid mass transfer. Ensure precursor is free of heavy metal impurities.
Product turns brown/black during isolation	Auto-oxidation of the free base amine prior to salt formation.	Minimize air exposure during filtration. Immediately quench the filtrate into a cold HCl solution.

Validated Standard Operating Procedure (SOP)

This protocol is designed as a self-validating system . Built-in In-Process Controls (IPCs) ensure that each phase of the reaction is verified before proceeding, eliminating downstream failures.

Step 1: Reactor Preparation & Purging

• Charge a high-pressure autoclave with 2-chloro-4-nitroaniline (1.0 eq), 1% Pt/C catalyst (0.5–1.0 wt% relative to substrate), and a suitable solvent (e.g., methanol or isopropanol).

• Optional: Add 0.1 eq of sodium carbonate to suppress dehalogenation.

• Seal the reactor. Purge with Nitrogen (

  ) three times at 5 bar to displace oxygen, followed by three purges with Hydrogen ( ) at 5 bar.

Step 2: Catalytic Hydrogenation

• Pressurize the reactor with

  to 10 bar .

• Heat the reaction mixture to 90°C under vigorous agitation (e.g., >800 RPM) to eliminate mass-transfer limitations.

• Self-Validation Check: Monitor the hydrogen mass flow controller. The reaction is deemed complete only when

  uptake completely ceases for a continuous 30-minute period.

Step 3: Catalyst Filtration & In-Process Control (IPC)

• Cool the reactor to 25°C and safely vent the residual

  .

• Filter the mixture through a Celite pad under a nitrogen blanket to remove the Pt/C catalyst.

• Self-Validation Check: Run a rapid TLC or HPLC on the filtrate.

  • Pass: Complete disappearance of the nitro precursor and hydroxylamine intermediates.

  • Fail: If intermediates >0.5%, return the filtrate to the reactor with fresh catalyst and repressurize.

Step 4: Salt Formation (Diaminium Dichloride Isolation)

• Transfer the clear filtrate to a receiving flask equipped with an ice bath.

• Dropwise, add concentrated Hydrochloric Acid (HCl, 37%) until the pH reaches < 1.0.

• Stir for 1 hour at 0–5°C to ensure complete precipitation.

• Self-Validation Check: The formation of a dense, off-white crystalline solid confirms successful protonation. Filter, wash with cold isopropanol, and dry under vacuum.

References

• Electron-Enriched Pd Nanoparticles for Selective Hydrogenation of Halonitrobenzenes to Haloanilines. MDPI.[Link]

• Catalytic hydrogenation process for the manufacture of chlorinated aromatic amines (EP0000805A1).

• Selective Hydrogenation of Halonitrobenzenes. ResearchGate.[Link]

• Hydrogenation of halogen-substituted aromatic nitro compounds (US4375550A).

Sources

• 1. mdpi.com [mdpi.com]
• 2. researchgate.net [researchgate.net]
• 3. EP0000805A1 - Catalytic hydrogenation process for the manufacture of chlorinated aromatic amines - Google Patents [patents.google.com]
• 4. US4375550A - Hydrogenation of halogen-substituted aromatic nitro compounds - Google Patents [patents.google.com]

Preventing oxidation of 2-Chloro-1,4-phenylenediaminium during storage

Technical Support Guide | Ticket #2-Cl-PDA-OX[1]

Status: Active Assigned Specialist: Senior Application Scientist Scope: Prevention of auto-oxidation, storage protocols, and remediation of oxidized stock.[1][2]

Module 1: Diagnosis & Root Cause Analysis

User Query: "My white powder has turned purple/grey. What is happening chemically?"

The Mechanism of Degradation

The darkening of 2-Chloro-1,4-phenylenediaminium (2-Cl-PDA) is a visual indicator of auto-oxidation.[1] Despite the electron-withdrawing chlorine substituent (which theoretically stabilizes the ring compared to unsubstituted phenylenediamine), the para-amine groups remain highly susceptible to radical formation in the presence of atmospheric oxygen and moisture.

The degradation pathway follows a specific cascade:

• Proton Loss (Equilibrium): Even in salt form, surface moisture can create a micro-environment where the ammonium cation (

  ) equilibrates to the free amine ( ).[1][2]

• Radical Formation: The free amine undergoes single-electron oxidation to form a semiquinone diimine radical cation .[1][2]

• Quinone Diimine Formation: Further oxidation leads to the benzoquinonediimine species (highly colored).[2]

• Polymerization: These reactive intermediates couple to form azo-dimers or complex polymers (similar to Bandrowski’s base), resulting in the characteristic purple/black crust.[1][2]

Visualizing the Pathway

Figure 1: The oxidative cascade of 2-Chloro-1,4-phenylenediaminium.[1] Moisture acts as a catalyst by facilitating deprotonation, allowing oxygen attack.[2]

Module 2: Prevention & Storage Protocols

User Query: "How do I store this to ensure >6 month stability?"

The "Zero-Oxygen" Protocol

To prevent the cascade described above, you must eliminate the two reagents necessary for the reaction: Oxygen and Water .

Storage Tier System

Tier	Method	Expected Stability	Recommended For
Tier 1 (Gold Standard)	Glovebox Storage Argon atmosphere, <1 ppm / .	> 12 Months	GMP synthesis, Analytical Standards
Tier 2 (Standard)	Schlenk/Desiccator Vacuum-sealed with desiccant (e.g., or Silica) at 4°C.	3 - 6 Months	General R&D, Daily Use
Tier 3 (High Risk)	Original Bottle (Air) Parafilm sealed, stored in fridge.[1][2]	< 1 Month	Non-critical qualitative work

Decision Tree: Storage Workflow

Figure 2: Storage decision logic.[1] Note that the free base is significantly less stable and should be converted to the salt if long-term storage is required.[1]

Module 3: Remediation (The "Rescue" Protocol)

User Query: "My sample is slightly purple. Can I purify it?"

Yes. If the bulk material is still solid and only the surface is discolored, you can perform a Reductive Recrystallization .[2] This method uses Tin(II) Chloride (

) or Sodium Sulfite ( ) to reduce the quinone impurities back to the amine during the purification process.[2]

Protocol: Reductive Recrystallization

Reagents:

• Degraded 2-Cl-PDA (Sulfate salt)[1]

• Deionized Water (degassed preferred)[2]

• Activated Charcoal (decolorizing agent)[2]

• Reducing Agent: Tin(II) Chloride (

  ) OR Sodium Dithionite ( ) - approx. 1-2 wt% relative to PDA.[1]

• Concentrated

  (to maintain pH < 2)[2]

Step-by-Step:

• Dissolution: Suspend the crude purple solid in the minimum amount of boiling water containing 1%

  .

• Reduction: Add the Reducing Agent (

  or Dithionite).[2] You should observe an immediate fading of the dark color as the quinones are reduced.[2]

• Adsorption: Add Activated Charcoal (approx. 5-10 wt% of sample mass).[1][2] Stir at boiling temperature for 5-10 minutes.

• Filtration: Filter hot through a Celite pad (pre-warmed funnel) to remove the charcoal and polymers.[2]

• Crystallization: Allow the filtrate to cool slowly to room temperature, then to 4°C. White/off-white needles should form.

• Drying: Filter the crystals and dry under high vacuum over

  . Do not oven dry in air.

Module 4: Frequently Asked Questions (FAQ)

Q1: Why does the Safety Data Sheet (SDS) say "Store under Inert Gas" if it's a salt? A: While the extra protons in the "diaminium" salt reduce the electron density on the nitrogen (making it harder to oxidize), the salt is in equilibrium.[2] Any surface moisture can hydrolyze the salt, creating trace amounts of free amine.[2] Once the free amine oxidizes, it acts as an autocatalyst, accelerating the degradation of the rest of the bottle.[2]

Q2: Can I use the "purple" material for synthesis? A: It depends.

• For Polymer Synthesis (e.g., PBI): NO. The quinone impurities act as chain terminators and will drastically reduce molecular weight.[2]

• For Dye Synthesis: MAYBE. If the next step involves oxidation anyway (e.g., coupling to form a dye), the impurity might be tolerable, but stoichiometry will be inaccurate.[2]

Q3: How do I test if my "white" powder is actually pure? A: Perform a "Clear Solution Test." Dissolve 50mg of the sample in 5mL of degassed 1M

.

• Pass: Solution is clear and colorless (or very faint pink).[2]

• Fail: Solution is distinct purple, brown, or contains insoluble black specks.[2]

References

• National Center for Biotechnology Information (2025). PubChem Compound Summary for CID 11998, 2-Chloro-1,4-phenylenediamine.[1][2] Retrieved from [Link]

• Vogel, A. I. (1989). Vogel's Textbook of Practical Organic Chemistry (5th Edition).[2] Longman Scientific & Technical.[1][2] (Standard reference for aromatic amine purification and recrystallization techniques).

• Baltruschat, H., et al. The electrochemical oxidation of p-phenylenediamines.[2] (Mechanistic insight into radical cation formation). Retrieved from [Link]

Sources

• 1. guidechem.com [guidechem.com]
• 2. bg.cpachem.com [bg.cpachem.com]

How to avoid degradation of 2-Chloro-1,4-phenylenediaminium in solution

Technical Support Center: Stability & Handling of 2-Chloro-1,4-phenylenediaminium

Welcome to the Technical Support Portal

Subject: Preventing Degradation of 2-Chloro-1,4-phenylenediaminium in Solution Ticket Priority: High (Compound is chemically unstable and a severe sensitizer) Expertise Level: Senior Application Scientist

The Core Problem: Why Does It Degrade?

To prevent degradation, you must understand the enemy. 2-Chloro-1,4-phenylenediaminium (the protonated salt form) is relatively stable.[1] However, in solution, it exists in equilibrium with its free base (2-chloro-1,4-phenylenediamine).[1] The free base is highly susceptible to auto-oxidation, catalyzed by dissolved oxygen, light, and trace metal ions.

The Degradation Cascade:

• Deprotonation: If pH rises > 4.0, the aminium cation sheds protons to become the free amine.

• Radical Formation: The free amine loses an electron to form a radical cation (Würster salt analog).

• Quinone Diimine (QDI): A second electron loss creates the highly reactive 2-chloro-quinone diimine.[1]

• Polymerization: QDI reacts with remaining amine to form colored trimers (Bandrowski’s base analogs) and insoluble polymers.[1]

Visualizing the Threat:

Figure 1: The oxidation pathway.[1] Stability is achieved by blocking the transition from Salt to Free Base.

The "Stability Triad" Protocol

Do not simply dissolve this compound in water. You must engineer the solvent environment to suppress the pathway mapped above.

Reagents Required

• Solvent: Degassed HPLC-grade water or 0.1M HCl.[1]

• Antioxidant: Ascorbic Acid (Vitamin C) or Sodium Sulfite.[1]

• Chelator: EDTA (Ethylenediaminetetraacetic acid).[1][2][3]

• Inert Gas: Argon or Nitrogen.[1]

Step-by-Step Preparation Guide

Step	Action	Mechanism (Why?)
1	Degas Solvent	Sparge water with Argon/N2 for 15 mins.
2	Acidify	Adjust solvent to pH 2.0 - 3.0 (using HCl or ).[1]
3	Add Shield	Add EDTA (1 mM) and Ascorbic Acid (5-10 mM) .[1]
4	Dissolve	Add 2-Chloro-1,4-phenylenediaminium salt.[1] Vortex under inert gas.[1]
5	Storage	Aliquot into Amber Glass vials. Overlay with Argon. Store at -20°C.

Troubleshooting & FAQs

Q: The solution turned pink/purple immediately upon dissolution. Is it usable? A: No. The pink/purple color indicates the formation of the Würster-type radical cation or early-stage quinone diimine.[1]

• Cause: The solvent likely contained dissolved oxygen or the pH was too neutral.

• Fix: Discard.[1][4] Re-make using thoroughly degassed, acidified solvent (pH < 3).[1]

Q: I see a black precipitate after 24 hours. A: This is polymerized material (Bandrowski's base analog).[1]

• Cause: "Runaway oxidation."[1] Once the Quinone Diimine forms, it reacts with the unoxidized amine.

• prevention:[1][4][5] Increase the concentration of Ascorbic Acid (up to 1:1 molar ratio with the amine) to intercept the oxidation.

Q: Can I use DMSO as a solvent? A: Use with caution. While solubility is high, DMSO can act as an oxidant under certain conditions.[1] If you must use DMSO:

• Use anhydrous, deoxygenated DMSO.[1]

• Acidify it slightly (e.g., with 0.1% Formic Acid).[1]

• Use immediately; do not store long-term.

Q: My HPLC peaks are broad and tailing. A: This is a chromatography issue, not necessarily degradation.

• Cause: Interaction of the amine with silanol groups on the column.

• Fix: Ensure your mobile phase contains an ion-pairing agent (like TFA) or high buffer strength (Phosphate pH 3.[1]0) to keep the amine protonated and mask silanols.

Analytical Validation (Is it degraded?)

Before using a stored solution for critical assays (e.g., toxicity or binding studies), validate its integrity.

Recommended HPLC Method:

• Column: C18 (End-capped to reduce silanol activity).

• Mobile Phase A: 0.1% Formic Acid or 20mM Phosphate Buffer (pH 3.0).[1]

• Mobile Phase B: Acetonitrile.[1][6]

• Detection: UV at 240 nm (Amine) and 500+ nm (Oxidation products).[1]

• Pass Criteria: Single sharp peak at expected retention time. No secondary peaks at higher wavelengths (colored impurities absorb in the visible range).

Workflow Visualization:

Figure 2: Preparation and validation workflow.[1]

Safety Warning (Critical)

2-Chloro-1,4-phenylenediaminium is a strong sensitizer and has been flagged by the SCCS (Scientific Committee on Consumer Safety) for potential genotoxicity [1].[1]

• Always handle in a fume hood.[1]

• Double-glove (Nitrile).[1]

• Inactivate waste solutions by treating with dilute bleach (oxidizes it fully to inert debris) before disposal, in accordance with local hazardous waste regulations.[1]

References

• SCCS (Scientific Committee on Consumer Safety). (2013).[1][7][8] Opinion on 2-Chloro-p-phenylenediamine.[1][5][7][8][9][10][11] European Commission.[1][7][8][12] Link

• Garrido, J. A., et al. (2010).[1] p-Phenylenediamine electrochemical oxidation revisited: an insight into the mechanism and kinetics in acid medium. Journal of Electroanalytical Chemistry. Link[1]

• Zhu, Q. Y., et al. (2003).[1] Stabilizing Effect of Ascorbic Acid on Flavan-3-ols and Dimeric Procyanidins.[1][13] Journal of Agricultural and Food Chemistry.[13] (Demonstrates ascorbic acid stabilization mechanism for polyphenols/amines). Link[1]

• BenchChem. (2025).[1][6] HPLC method for purity analysis of 2,5-Dichlorobenzene-1,4-diamine.[1][6] (Analogous analytical method). Link

Sources

• 1. 2-Chloro-1,4-phenylenediamine Sulfate | LGC Standards [lgcstandards.com]
• 2. researchgate.net [researchgate.net]
• 3. ecommons.cornell.edu [ecommons.cornell.edu]
• 4. echemi.com [echemi.com]
• 5. pure-synth.com [pure-synth.com]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. ec.europa.eu [ec.europa.eu]
• 8. 2-Chloro-p-phenylenediamine (A8) - Public Health - European Commission [health.ec.europa.eu]
• 9. nanotrun.com [nanotrun.com]
• 10. 2-Chloro-p-Phenylenediamine | C6H7ClN2 | CID 11998 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 11. L_2019115EN.01000501.xml [eur-lex.europa.eu]
• 12. EU Scientific Committee to present safety opinions on a potentially genotoxic hair dye [personalcareinsights.com]
• 13. Stabilizing effect of ascorbic acid on flavan-3-ols and dimeric procyanidins from cocoa - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Optimal Solvent Selection for 2-Chloro-1,4-phenylenediaminium Reactions

Welcome to our dedicated technical support guide for researchers, scientists, and drug development professionals working with 2-Chloro-1,4-phenylenediaminium and its free base, 2-chloro-1,4-phenylenediamine. This resource is designed to move beyond simple protocols and provide a deeper understanding of the causality behind solvent selection, empowering you to optimize your reaction outcomes, troubleshoot common issues, and ensure the integrity of your results.

Part 1: Frequently Asked Questions (FAQs) - The Fundamentals

This section addresses the foundational questions our team frequently encounters regarding solvent choice for this versatile intermediate.

Q1: Why is solvent selection so critical for reactions involving 2-chloro-1,4-phenylenediamine?

A1: Solvent selection is paramount because it directly influences multiple facets of the reaction system. An inappropriate solvent can lead to failed reactions, low yields, or complex purification challenges. The key factors are:

• Solubility: Both the 2-chloro-1,4-phenylenediamine (or its salt form) and all other reagents must be sufficiently soluble at the desired reaction temperature to ensure a homogeneous reaction mixture and facilitate molecular interactions. The compound is moderately soluble in water (49.61g/L at 25°C) and more readily soluble in organic solvents like ethanol and acetone.[1][2]

• Reaction Mechanism: The solvent's properties, particularly its polarity and proticity, can dramatically alter the reaction pathway. For reactions involving the nucleophilic amino groups, polar aprotic solvents often enhance reactivity, while polar protic solvents can hinder it through hydrogen bonding.[3][4]

• Reactivity and Stability: The solvent must be inert and not compete in the reaction. For instance, using a nucleophilic solvent like an alcohol in a reaction with a strong base could lead to the formation of unwanted byproducts.[4] Furthermore, 2-chloro-1,4-phenylenediamine can be sensitive to prolonged air and light exposure, and the solvent can play a role in its stability.[5]

• Temperature Control: The solvent's boiling point dictates the maximum temperature for a reaction at atmospheric pressure, which is crucial for reactions requiring heat.

• Workup and Purification: The choice of solvent directly impacts the post-reaction workup. Volatile solvents are easily removed, while high-boiling solvents like DMSO or DMF require more specialized techniques. The solvent also affects extraction efficiency and the success of crystallization or chromatography.[6][7]

Q2: What are the essential physicochemical properties of 2-chloro-1,4-phenylenediamine that I should consider?

A2: Understanding the substrate's properties is the first step in selecting a compatible solvent. Below is a summary of key data for the free base form.

Property	Value	Source(s)
Molecular Formula	C₆H₇ClN₂	[8]
Molecular Weight	142.58 g/mol	[8]
Appearance	White to gray to brown powder/crystal	[2]
Melting Point	62-66 °C	[1]
Boiling Point	~232 °C	[1]
Water Solubility	49.61 g/L (at 25 °C)	[1]
Organic Solvents	Readily soluble in ethanol, acetone.[2] Used in ether, chlorobenzene, benzene, toluene, and isopropyl alcohol.[6][9]

Note: The compound is often supplied as a sulfate salt, which has different solubility profiles, primarily being water-soluble.[10]

Q3: How do polar protic vs. polar aprotic solvents affect the nucleophilicity of the amino groups on 2-chloro-1,4-phenylenediamine?

A3: This is a critical mechanistic question. The two amino groups are the primary centers of nucleophilic reactivity in many reactions, such as acylations or alkylations.

• Polar Protic Solvents (e.g., water, methanol, ethanol) have acidic protons and can form strong hydrogen bonds. They surround the lone pairs of the amino groups, creating a "solvation shell." This shell stabilizes the nucleophile but also sterically hinders it and lowers its energy, increasing the activation energy required for it to attack an electrophile.[3][11] This can significantly slow down S_N2-type reactions.[3]

• Polar Aprotic Solvents (e.g., DMF, DMSO, acetonitrile) lack acidic protons. They can solvate cations but do not form strong hydrogen bonds with anions or nucleophiles.[4] This leaves the amino groups "naked" and more reactive, with higher effective nucleophilicity. Consequently, these solvents generally accelerate S_N2 and S_NAr reactions.[4]

The diagram below illustrates this fundamental difference.

Caption: Impact of Solvent Type on Nucleophile Reactivity.

Part 2: Troubleshooting Guides for Common Reactions

This section provides practical, scenario-based advice for specific experimental challenges.

Scenario 1: Low Yield in Amide Coupling / Acylation Reactions

Issue: "My acylation of 2-chloro-1,4-phenylenediamine with an activated carboxylic acid is giving low yields and multiple byproducts, including the di-acylated species."

This is a common challenge due to the presence of two nucleophilic amino groups.[12] The solvent plays a crucial role in controlling selectivity and ensuring the reaction goes to completion.

Troubleshooting Workflow

Caption: Troubleshooting Workflow for Acylation Reactions.

Recommended Protocol: Mono-acylation of 2-chloro-1,4-phenylenediamine

• Solvent & Reagent Preparation: In a flame-dried, three-neck flask under an inert atmosphere (Argon or Nitrogen), dissolve 2-chloro-1,4-phenylenediamine (1.0 eq) in anhydrous Dichloromethane (DCM) or Acetonitrile (ACN). The use of a polar aprotic solvent is key to maximizing nucleophilicity.[4] Add a non-nucleophilic base such as triethylamine (TEA) or diisopropylethylamine (DIPEA) (1.1 eq).

• Controlling Stoichiometry: Cool the solution to 0 °C in an ice bath. This is a critical step to control selectivity and favor mono-acylation.[12]

• Slow Addition: Dissolve the acylating agent (e.g., phenylacetyl chloride) (0.95 eq) in the same anhydrous solvent. Add this solution dropwise to the cooled amine solution over 30-60 minutes using a syringe pump or dropping funnel. Slow addition prevents localized high concentrations of the electrophile, minimizing di-acylation.[12]

• Reaction Monitoring: Allow the reaction to warm to room temperature and stir for 2-4 hours. Monitor the consumption of the starting material by Thin Layer Chromatography (TLC).

• Workup: Upon completion, quench the reaction with water. Separate the organic layer. Wash sequentially with a mild acid (e.g., 5% HCl (aq)) to remove unreacted diamine and base, followed by saturated sodium bicarbonate solution, and finally brine.

• Isolation: Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure. The crude product can then be purified by column chromatography or recrystallization.

Scenario 2: Incomplete Conversion in Schiff Base (Imine) Formation

Issue: "I am attempting to form a Schiff base by reacting 2-chloro-1,4-phenylenediamine with an aldehyde in refluxing benzene as per a literature procedure, but the reaction is stalling."[6]

This reaction requires the removal of water to drive the equilibrium towards the product. The choice of solvent is critical for efficient water removal.

Troubleshooting & Optimization:

• Solvent Choice for Azeotropic Removal: Benzene (boiling point: 80.1 °C) works, but Toluene (boiling point: 110.6 °C) is often a superior choice. It allows for higher reaction temperatures, which can accelerate the reaction, and it forms an efficient azeotrope with water.

• Apparatus: Ensure you are using a Dean-Stark apparatus to physically trap and remove the water as it is formed.[6]

• Catalyst: While often not strictly necessary, a catalytic amount of a mild acid (e.g., p-toluenesulfonic acid, PTSA) can accelerate imine formation.

• Drying Agents: If a Dean-Stark is not feasible, using a chemical drying agent that is stable at the reaction temperature, such as molecular sieves, can also be effective.

Experimental Protocol: Optimized Schiff Base Formation

• Setup: To a round-bottom flask equipped with a magnetic stir bar and a Dean-Stark trap fitted with a reflux condenser, add 2-chloro-1,4-phenylenediamine (1.0 eq) and the aldehyde (2.0 eq for di-substitution).

• Solvent: Add Toluene as the solvent. The volume should be sufficient to ensure good mixing and reflux.

• Reaction: Heat the mixture to reflux. Water will begin to collect in the side arm of the Dean-Stark trap. Continue refluxing until no more water is collected and TLC analysis indicates full consumption of the starting material.

• Workup: Allow the reaction mixture to cool to room temperature. Remove the solvent by rotary evaporation.

• Purification: The resulting crude product can be purified by recrystallization, typically from a solvent like isopropyl alcohol or chlorobenzene.[6]

Part 3: Comparative Data Summary

For quick reference, this table summarizes recommended starting solvents for various reaction classes involving 2-chloro-1,4-phenylenediamine.

Reaction Class	Recommended Solvents	Rationale & Key Considerations
Amide Coupling / Acylation	DMF, ACN, DCM, THF	Polar aprotic solvents enhance nucleophilicity.[4] Ensure solvent is anhydrous.
Schiff Base Formation	Toluene, Benzene	Allows for efficient azeotropic removal of water with a Dean-Stark trap.[6]
Diazotization / Azo Coupling	Water, Acetic Acid	Diazotization requires aqueous acidic conditions. Coupling may occur in the same pot or a separate phase.[13]
Nucleophilic Substitution (on an external substrate)	DMSO, DMF, NMP	Excellent for S_NAr reactions; solvates counter-ions, leaving the diamine nucleophile highly reactive.[4]
Purification by Recrystallization	Toluene, Isopropyl Alcohol, Chlorobenzene, Ethanol	Choice depends on the specific product's solubility profile. Toluene is cited for purifying the starting material itself.[6][9]

References

• Synthesis of 2-chloro-1,4-phenylenediamine. PrepChem.com. [Link]

• Solvent Effects in Nucleophilic Substitution. (2021). Chemistry LibreTexts. [Link]

• 2-chloro-1,4-phenylenediamine CAS No. 615-66-7 C6H7ClN2. TRUNNANO. [Link]

• Method of purifying 2-chloro-1,4-phenylenediamine. (2019).

• 2-Chloro-p-Phenylenediamine. PubChem. [Link]

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• Effect of solvent in Nucleophilic Substitution Reaction. (2019). YouTube. [Link]

• Effects of Ion and Protic Solvent on Nucleophilic Aromatic Substitution (S N Ar) Reactions. (2017). ResearchGate. [Link]

• Preparation method for 2,5-dichloro-1,4-phenylenediamine. (2014).

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• 2‐Chloroimidazolium Chloride as a Coupling Reagent for Amide Bond Formation. (2020). Chemistry Europe. [Link]

• Nucleophilic aromatic substitution reactions under aqueous, mild conditions using polymeric additive HPMC. (2017). Royal Society of Chemistry. [Link]

• Allergic contact dermatitis from 2-chloro-p-phenylenediamine in a cream dye for eyelashes and eyebrows. (2001). PubMed. [Link]

• 4-CHLORO-1,2-PHENYLENEDIAMINE MSDS. Loba Chemie. [Link]

• 4-Chloro-1,2-phenylenediamine induced structural perturbation and genotoxic aggregation in human serum albumin. (2022). Frontiers in Chemistry. [Link]

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Reference Data & Comparative Studies

Technical Comparison Guide: Carcinogenicity of 2-Chloro-p-Phenylenediamine vs. Chloro-Phenylenediamine Isomers

Executive Summary

Verdict: 2-Chloro-p-phenylenediamine (2-Cl-p-PDA) exhibits a significantly lower carcinogenic potential compared to its structural isomers, 4-chloro-o-phenylenediamine (4-Cl-o-PDA) and 4-chloro-m-phenylenediamine (4-Cl-m-PDA).[1]

While 4-Cl-o-PDA and 4-Cl-m-PDA are classified as clear animal carcinogens (inducing hepatocellular carcinomas and bladder tumors), 2-Cl-p-PDA has demonstrated equivocal or inadequate evidence of carcinogenicity in National Toxicology Program (NTP) bioassays. This divergence is attributed to Structure-Activity Relationships (SAR), where the 1,4-diamine substitution pattern facilitates more efficient detoxification via N-acetylation compared to the 1,2- and 1,3- arrangements, which favor N-oxidation and subsequent nitrenium ion formation.

Chemical Identity & Structural Context

The "chloro" substitution on the phenylenediamine ring alters the molecule's electronic properties and steric hindrance, critically affecting its interaction with Cytochrome P450 enzymes.

Compound Name	CAS No.	Structure Description	Primary Industrial Use
2-Chloro-p-phenylenediamine	615-66-7	1,4-diamino-2-chlorobenzene	Oxidative hair dyes (eyebrows/eyelashes)
4-Chloro-o-phenylenediamine	95-83-0	1,2-diamino-4-chlorobenzene	Dye intermediate, chemical synthesis
4-Chloro-m-phenylenediamine	5131-60-2	1,3-diamino-4-chlorobenzene	Dye intermediate, rubber processing

Comparative Toxicology Profile

Carcinogenicity Bioassay Data (NTP/NCI)

The following table synthesizes data from long-term feed studies in F344 rats and B6C3F1 mice.

Feature	2-Chloro-p-phenylenediamine	4-Chloro-o-phenylenediamine	4-Chloro-m-phenylenediamine
NTP/NCI Result	Negative / Equivocal	Positive (Clear Evidence)	Positive (Clear Evidence)
Target Organs (Rat)	Kidney (Hyperplasia only, no tumors)	Urinary Bladder (Carcinoma), Forestomach	Adrenal Gland (Pheochromocytoma)
Target Organs (Mouse)	None significant	Liver (Hepatocellular Carcinoma)	Liver (Hepatocellular Adenoma/Carcinoma)
IARC Classification	Group 3 (Not classifiable)	Group 2B (Possibly carcinogenic)	Group 2B (Possibly carcinogenic)
Genotoxicity (Ames)	Positive (with S9 activation)	Positive (Strongly mutagenic)	Positive

Critical Insight: The lack of significant tumor induction by 2-Cl-p-PDA, despite its mutagenicity in in vitro bacterial assays, suggests that in vivo detoxification pathways (Phase II metabolism) are sufficiently robust to prevent carcinogenesis at tested doses, unlike its isomers.

Mechanism of Action: The "Ortho/Meta" Effect

The carcinogenic potency of arylamines is dictated by the balance between N-oxidation (activation) and N-acetylation (detoxification).

• 4-Cl-o-PDA (1,2-diamine): The ortho-positioning of amine groups allows for chelation and specific binding to the minor groove of DNA. It is readily N-oxidized to an N-hydroxyarylamine, which converts to a reactive nitrenium ion that forms DNA adducts (specifically at Guanine C8).

• 2-Cl-p-PDA (1,4-diamine): The para-arrangement is more readily N-acetylated by NAT1/NAT2 enzymes. Acetylated metabolites are generally excreted, bypassing the formation of the electrophilic nitrenium ion.

Visualization: Metabolic Fate & Carcinogenicity

The following diagram illustrates the divergent pathways for these isomers.

Figure 1: Divergent metabolic pathways determining the carcinogenic potential of chloro-phenylenediamines.

Detailed Experimental Protocols

To validate these findings in a laboratory setting, the following protocols are standardized based on NTP and OECD guidelines.

Protocol A: Salmonella Typhimurium Mutagenicity Assay (Ames Test)

Objective: To assess the intrinsic mutagenic potential of the isomer in vitro.

• Strain Selection: Use S. typhimurium strains TA98 (frameshift) and TA100 (base-pair substitution).

• Metabolic Activation System (S9):

  • Prepare S9 fraction from the liver of Aroclor 1254-induced male Sprague-Dawley rats.

  • Causality: The S9 mix mimics mammalian hepatic metabolism, necessary to convert the pro-carcinogen (amine) into the mutagenic N-hydroxy derivative.

• Dose Range Finding:

  • Test concentrations: 10, 33, 100, 333, 1000, 3333 µ g/plate .

  • Check: Assess background lawn condition for toxicity.[2]

• Plate Incorporation Method:

  • Mix 0.1 mL bacterial culture + 0.1 mL test chemical + 0.5 mL S9 mix (or buffer).

  • Add 2.0 mL molten top agar (with traces of histidine/biotin).

  • Pour onto minimal glucose agar plates.

• Incubation & Scoring:

  • Incubate at 37°C for 48 hours.

  • Validation: A positive result is defined as a dose-dependent increase in revertant colonies

    2x the solvent control.

Protocol B: Long-Term Carcinogenicity Bioassay (Feed Study)

Objective: To determine in vivo tumorigenicity, replicating the NCI/NTP methodology.

• Test System:

  • Species: Fischer 344 (F344) rats and B6C3F1 mice (50 per sex/group).

  • Justification: These strains have extensive historical control data for comparative analysis.

• Dietary Preparation:

  • Mix the specific chloro-phenylenediamine isomer into the basal diet (e.g., NIH-07 Open Formula).

  • Dosage: Select Maximum Tolerated Dose (MTD) and 0.5 MTD based on a 90-day subchronic study. Typical range: 0.05% - 0.5% (w/w).

• Administration:

  • Feed ad libitum for 103-104 weeks (2 years).

  • Control: Matched control group receiving basal diet only.

• Pathology Workflow:

  • Necropsy: Perform gross examination of all organs.

  • Histopathology: Fix tissues in 10% neutral buffered formalin. Section and stain with H&E.

  • Target Sites to Scrutinize: Liver (hepatocytes), Urinary Bladder (epithelium), and Adrenal glands.

• Statistical Analysis:

  • Use the Fisher Exact Test for pairwise comparison and the Cochran-Armitage Trend Test for dose-response evaluation.

Structure-Activity Relationship (SAR) Analysis

The stark contrast in carcinogenicity between 2-Cl-p-PDA and 4-Cl-o-PDA is a classic example of isomerism dictating toxicity.

• Electronic Effects: The para arrangement (1,4-diamine) creates a symmetrical electron distribution that stabilizes the molecule, making the amine groups less nucleophilic and less prone to N-oxidation compared to the ortho (1,2) or meta (1,3) isomers.

• Steric Hindrance: In 4-Cl-o-PDA, the chlorine atom is adjacent to the amine group. This steric crowding can inhibit N-acetylation (the detox pathway), forcing the molecule down the N-oxidation pathway. In 2-Cl-p-PDA, the amine at position 4 is unhindered by the chlorine at position 2, allowing for efficient acetylation.

• DNA Binding: 4-Cl-o-PDA has been shown to bind to the minor groove of DNA and induce reactive oxygen species (ROS), leading to strand breaks.[3] 2-Cl-p-PDA lacks this specific binding affinity.

Figure 2: Structure-Activity Relationship (SAR) leading to differential toxicity.

References

• National Cancer Institute (NCI). (1978).[4][5] Bioassay of 2-chloro-p-phenylenediamine sulfate for possible carcinogenicity. Technical Report Series No. 113. Link

• National Toxicology Program (NTP). (1978). Bioassay of 4-chloro-o-phenylenediamine for Possible Carcinogenicity. Technical Report Series No. 63. Link

• Weisburger, E. K., et al. (1980). "Carcinogenicity of 4-chloro-o-phenylenediamine, 4-chloro-m-phenylenediamine, and 2-chloro-p-phenylenediamine in Fischer 344 rats and B6C3F1 mice." Carcinogenesis, 1(6), 495-499.[1][6] Link

• Milman, H. A., & Peterson, C. (1984).[4][5][7] "Apparent correlation between structure and carcinogenicity of phenylenediamines and related compounds." Environmental Health Perspectives, 56, 261-273.[4][5][7] Link

• Khan, S., et al. (2021).[3] "4-Chloro-orthophenylenediamine alters DNA integrity and affects cell survival: inferences from a computational, biophysical/biochemical, microscopic and cell-based study."[3] Journal of Biomolecular Structure and Dynamics. Link

• IARC. (1987).[4][5] Overall Evaluations of Carcinogenicity: An Updating of IARC Monographs Volumes 1 to 42. Supplement 7. Link

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A Comparative Guide to the Efficacy of 2-Chloro-1,4-phenylenediaminium as a Pharmaceutical Intermediate

For Researchers, Scientists, and Drug Development Professionals

In the landscape of modern medicinal chemistry, the selection of starting materials and intermediates is a critical decision that profoundly influences the efficiency, scalability, and ultimately, the success of a drug development program. Phenylenediamine scaffolds are foundational building blocks for a wide array of bioactive molecules. This guide provides a comprehensive technical comparison of 2-Chloro-1,4-phenylenediaminium and its analogues as pharmaceutical intermediates, with a focus on their efficacy in synthesizing key therapeutic agents. We will delve into the nuanced effects of substituent placement on reactivity and provide practical, data-driven insights to inform your synthetic strategies.

The Strategic Importance of Substituted Phenylenediamines

Phenylenediamines are integral to the synthesis of numerous heterocyclic compounds that form the core of many blockbuster drugs. Their utility stems from the two nucleophilic amino groups, which can participate in a variety of cyclization and cross-coupling reactions to build complex molecular architectures. The introduction of a substituent, such as a chlorine atom, onto the phenylenediamine ring offers a powerful tool to modulate the electronic and steric properties of the intermediate, thereby influencing its reactivity and the properties of the final compound.[1]

The chlorine atom, in particular, is a "magic" substituent in medicinal chemistry. Its moderate electron-withdrawing inductive effect and its ability to increase lipophilicity can enhance membrane permeability and metabolic stability of the final drug molecule.[1][2] Furthermore, the chloro group can serve as a handle for further functionalization through cross-coupling reactions, adding to the synthetic versatility of the intermediate.[3]

This guide will focus on the comparative efficacy of 2-Chloro-1,4-phenylenediaminium and its key analogues in the synthesis of two important classes of pharmaceuticals: kinase inhibitors and benzimidazole-based therapeutics.

Comparative Efficacy in the Synthesis of Bioactive Heterocycles

The true measure of a pharmaceutical intermediate's efficacy lies in its performance in the synthesis of target molecules. Here, we compare 2-Chloro-1,4-phenylenediaminium with its close analogues in the context of synthesizing medicinally relevant scaffolds.

The Phenylenediamine Core in Kinase Inhibitor Synthesis

Kinase inhibitors are a cornerstone of modern oncology and immunology.[4] The phenylenediamine scaffold is frequently employed in the synthesis of various kinase inhibitors, including those targeting Receptor Tyrosine Kinase-like Orphan Receptor 1 (ROR1), a promising target in several cancers.[5]

While direct comparative studies are often proprietary, we can infer the relative utility of these intermediates by examining the synthetic routes to analogous compounds. For instance, the synthesis of ROR1 inhibitors has been achieved using para-phenylenediamine derivatives.[5] The choice of a para-diamine is crucial for achieving the desired linear geometry to fit into the kinase ATP-binding site.

The introduction of a chloro-substituent, as in 2-Chloro-1,4-phenylenediaminium, can offer several advantages:

• Modulated Reactivity: The electron-withdrawing nature of the chlorine atom can influence the nucleophilicity of the amino groups, potentially leading to more controlled and selective reactions.[6]

• Enhanced Drug-like Properties: The chloro group can improve the metabolic stability and cell permeability of the final kinase inhibitor.[1]

• Vector for Further Diversification: The chlorine atom can serve as a site for late-stage functionalization via cross-coupling reactions, allowing for the rapid generation of a library of analogues for structure-activity relationship (SAR) studies.

Synthesis of Benzimidazoles: A Case Study in Cyclocondensation

Benzimidazoles are a privileged scaffold in medicinal chemistry, found in a wide range of drugs with activities including antimicrobial, antiviral, and anticancer.[7][8] The most common route to benzimidazoles is the Phillips condensation, which involves the reaction of an ortho-phenylenediamine with a carboxylic acid or its derivative.[9]

Here, the choice between 2-Chloro-1,4-phenylenediaminium and its ortho-isomer, 4-chloro-1,2-phenylenediamine, is critical. For the synthesis of benzimidazoles, an ortho-diamine is a prerequisite for the cyclization to occur. Therefore, 4-chloro-1,2-phenylenediamine is the appropriate choice for this application.

The presence of the chloro-substituent on the o-phenylenediamine ring can impact the reaction in several ways:

• Electronic Effects: The electron-withdrawing nitro group, a stronger deactivator than chlorine, has been shown to reduce the nucleophilicity of the amino groups, which can slow the initial condensation step.[9] By analogy, the milder deactivation by a chloro group can offer a balance between reactivity and control.

• Regioselectivity: In cases where the o-phenylenediamine is unsymmetrically substituted, the electronic nature of the substituents can direct the regioselectivity of the cyclization.

The following table summarizes the comparative utility of 2-Chloro-1,4-phenylenediaminium and its analogues in these key pharmaceutical syntheses:

Intermediate	Application	Rationale for Efficacy
2-Chloro-1,4-phenylenediaminium	Kinase Inhibitors (e.g., ROR1 inhibitors)	Provides a linear scaffold suitable for ATP-binding site. Chloro group can enhance drug-like properties and allow for further functionalization.
p-Phenylenediamine	Kinase Inhibitors	Parent scaffold for linear kinase inhibitors. More nucleophilic than its chlorinated analogue, which may be advantageous in some reactions.
4-Chloro-1,2-phenylenediamine	Benzimidazoles	ortho-Diamine geometry is essential for cyclocondensation. Chloro group modulates reactivity and provides a site for further modification.
o-Phenylenediamine	Benzimidazoles	Parent scaffold for benzimidazole synthesis. Higher nucleophilicity than its chlorinated analogue may lead to faster reaction times but potentially lower selectivity.

Experimental Protocols and Methodologies

To provide a practical context for the comparison, this section details representative experimental protocols for key transformations involving these intermediates.

Synthesis of Benzimidazoles from o-Phenylenediamine

This protocol describes a general method for the synthesis of 2-substituted benzimidazoles via the condensation of an o-phenylenediamine with an aldehyde, a common and efficient approach.[10]

Protocol: One-Pot Synthesis of 2-Substituted Benzimidazoles [11]

• Reaction Setup: In a round-bottom flask, combine o-phenylenediamine (1.0 eq) and a substituted aromatic aldehyde (1.0 eq) in ethanol.

• Catalyst Addition: Add ammonium chloride (NH₄Cl) as a catalyst.

• Reaction: Stir the reaction mixture at 80-90°C. Monitor the reaction progress by thin-layer chromatography (TLC).

• Work-up: Upon completion, cool the reaction mixture and pour it into ice-cold water to precipitate the product.

• Purification: Collect the solid by filtration, wash with water, and recrystallize from a suitable solvent (e.g., ethanol) to afford the pure 2-substituted benzimidazole.

Causality: The use of a catalyst like NH₄Cl facilitates the condensation and subsequent oxidative cyclization. The one-pot nature of this reaction makes it highly efficient. The choice of an ortho-diamine is structurally essential for the formation of the five-membered imidazole ring fused to the benzene ring.

Buchwald-Hartwig Amination: A Key C-N Bond Forming Reaction

The Buchwald-Hartwig amination is a powerful palladium-catalyzed cross-coupling reaction for the formation of carbon-nitrogen bonds, a transformation that is central to the synthesis of many pharmaceuticals.[12] This reaction is particularly relevant for functionalizing aryl halides like 2-Chloro-1,4-phenylenediaminium.

Protocol: General Procedure for Buchwald-Hartwig Amination of an Aryl Chloride [13]

• Reaction Setup: In an oven-dried Schlenk flask under an inert atmosphere (e.g., nitrogen or argon), combine the palladium precursor (e.g., Pd₂(dba)₃), a suitable phosphine ligand (e.g., XPhos), and a base (e.g., sodium tert-butoxide).

• Reagent Addition: Add the aryl chloride (e.g., 2-Chloro-1,4-phenylenediamine derivative) and the amine coupling partner to the flask, followed by an anhydrous, degassed solvent (e.g., toluene).

• Reaction: Heat the reaction mixture to the desired temperature (e.g., 100-110°C) and stir until the starting material is consumed, as monitored by TLC or LC-MS.

• Work-up: Cool the reaction to room temperature, dilute with an organic solvent, and filter through a pad of celite to remove palladium residues.

• Purification: Wash the filtrate with water and brine. Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. Purify the crude product by column chromatography.

Causality: The choice of ligand is critical for the success of the Buchwald-Hartwig amination, especially with less reactive aryl chlorides. Bulky, electron-rich phosphine ligands like XPhos are often required to facilitate the catalytic cycle. The base is necessary to deprotonate the amine and generate the active palladium-amido complex.

Visualizing the Synthetic Pathways

To further elucidate the synthetic strategies discussed, the following diagrams illustrate the key reaction workflows.

Caption: Catalytic cycle of the Buchwald-Hartwig amination.

Conclusion and Future Outlook

The choice of a pharmaceutical intermediate is a multifactorial decision that requires a deep understanding of the underlying chemistry. 2-Chloro-1,4-phenylenediaminium and its analogues each offer a unique set of properties that can be strategically leveraged in drug synthesis.

• 2-Chloro-1,4-phenylenediaminium is a valuable intermediate for the synthesis of linear molecules like kinase inhibitors, where the chloro-substituent can enhance drug-like properties and provide a handle for further diversification.

• 4-Chloro-1,2-phenylenediamine is the intermediate of choice for the synthesis of benzimidazoles, where its ortho-diamine structure is essential for cyclization.

• The unsubstituted parent compounds, p-phenylenediamine and o-phenylenediamine , offer higher nucleophilicity, which can be advantageous for certain reactions but may also lead to challenges in controlling selectivity.

The field of medicinal chemistry is constantly evolving, with a continuous demand for more efficient and selective synthetic methods. Future research will likely focus on the development of novel catalytic systems that can accommodate an even broader range of substituted phenylenediamines and other intermediates, further expanding the synthetic chemist's toolbox for the creation of new and improved medicines.

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• Novel Para-Phenylenediamine-Based Derivatives as Receptor Tyrosine Kinase-like Orphan Receptor 1 (ROR1) Inhibitors: An In Vitro Preliminary Characterization. (2025). ChemMedChem. [Link]

• Synthesis and Characterization of Benzimidazole by Using o-Phenylenediamine with Different Aldehydes and Carboxylic Acids in the Presence of ρ-TSOH as a Catalyst. (2018). Oriental Journal of Chemistry. [Link]

• Synthetic approaches to benzimidazoles from O- phenylenediamine: A literature review. (2016). Journal of Saudi Chemical Society. [Link]

• Synthesis and Characterization of Benzimidazole by Using o-Phenylenediamine with Different Aldehydes and Carboxylic Acids in the Presence of ρ-TSOH as a Catalyst. (2018). ResearchGate. [Link]

• Process for the preparation of kinase inhibitors and intermediates thereof. (US-9643927-B1). PubChem. [Link]

• Benzimidazole synthesis. Organic Chemistry Portal. [Link]

• Cyclocondensation of N-prop-2-ynyl- and N-pentadiynyl-o-phenylenediamines with phenyl isothiocyanate. (2015). ResearchGate. [Link]

• Synthetic approaches and pharmaceutical applications of chloro-containing molecules for drug discovery: A critical review. (2021). RSC Advances. [Link]

• Recent Advances in Synthetic Approaches for 1,3,4-Oxadiazole Derivatives: A Comprehensive Review on Therapeutic Applications. Preprints.org. [Link]

• SYNTHESIS OF NOVEL 1,3,4-OXADIAZOLE DERIVATIVES AS POTENTIAL ANTIMICROBIAL AGENTS. (2009). Acta Poloniae Pharmaceutica. [Link]

• PIM kinase inhibitor compositions, methods and uses thereof. (CN112739345A).

• Synthesis and evaluation of selected 1,3,4-oxadiazole derivatives for in vitro cytotoxicity and in vivo anti-tumor activity. (2011). Journal of Experimental Therapeutics and Oncology. [Link]

• Kinase inhibitors. (WO2017174995A1).

• Synthesis of 1,3,4-oxadiazole derivatives from α-amino acid and acyl hydrazides under thermal heating. (2012). Semantic Scholar. [Link]

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• Cyclocondensation of o-phenylenediamines with α-ketothioesters: a novel approach for the synthesis of 2-acylbenzimidazoles. (2020). New Journal of Chemistry. [Link]

• Effects of phenyl- and methyl-substituents on p-phenylenediamine, an electrochemical and spectral study. (2003). ResearchGate. [Link]

• DFT study on the mechanism of benzimidazole synthesis from phenylenediamine and formic acid: Activation energies and transition states' locations. (2022). Chemical Review and Letters. [Link]

• Effect of “magic chlorine” in drug discovery: an in silico approach. (2023). Journal of Biomolecular Structure and Dynamics. [Link]

• Synthetic aspects of 1,4- and 1,5-benzodiazepines using o-phenylenediamine: a study of past quinquennial. (2023). Semantic Scholar. [Link]

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• Synthetic approaches and pharmaceutical applications of chloro-containing molecules for drug discovery: A critical review. (2021). RSC Advances. [Link]

• Synthetic aspects of 1,4- and 1,5-benzodiazepines using o-phenylenediamine: a study of past quinquennial. (2023). RSC Advances. [Link]

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• Innovations and Patent Trends in the Development of USFDA Approved Protein Kinase Inhibitors in the Last Two Decades. (2021). Semantic Scholar. [Link]

• A Review on the Green Synthesis of Benzimidazole Derivatives and Their Pharmacological Activities. (2021). MDPI. [Link]

• Different Pathways for the Cyclocondensation Reactions of 1,2-Diamine and 1,2-Diketone. (2018). Chinese Journal of Organic Chemistry. [Link]

• 2-chloro-1,4-phenylenediamine CAS No. 615-66-7 C6H7ClN2. TRUNNANO. [Link]

• o-PHENYLENEDIAMINE. Organic Syntheses. [Link]

• Steric substitution in phenylazo indoles reveals interplay of steric and electronic effects on photophysical dynamics. (2022). RSC Publishing. [Link]

• The first Pd-catalyzed Buchwald–Hartwig aminations at C-2 or C-4 in the estrone series. (2018). Beilstein Journal of Organic Chemistry. [Link]

• Buchwald–Hartwig Amination of Aryl Halides with Heterocyclic Amines in the Synthesis of Highly Fluorescent Benzodifuran-Based Star-Shaped Organic Semiconductors. (2021). The Journal of Organic Chemistry. [Link]

• Buchwald-Hartwig Amination. (2023). Chemistry LibreTexts. [Link]

• Comparative Activity and Off-Target Effects in Cells of the CHK1 Inhibitors MK-8776, SRA737, and LY2606368. (2021). Molecular Cancer Therapeutics. [Link]

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• Kinase inhibitors: 20 years of success and many new challenges and recent trends in their patents. (2020). ResearchGate. [Link]

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• Structural Investigations on 2-Amidobenzimidazole Derivatives as New Inhibitors of Protein Kinase CK1 Delta. (2024). MDPI. [Link]

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Genotoxicity of 2-Chloro-1,4-phenylenediaminium compared to similar aromatic amines

This guide provides a rigorous technical comparison of the genotoxic potential of 2-Chloro-1,4-phenylenediaminium (and its sulfate salt) versus its structural analogs, specifically p-Phenylenediamine (PPD) and Toluene-2,5-diamine (PTD) . It is designed for toxicologists and regulatory scientists requiring an evidence-based assessment of why minor structural modifications in aromatic amines lead to divergent safety classifications.

Executive Summary: The Structural Alert Paradox

While p-Phenylenediamine (PPD) and Toluene-2,5-diamine (PTD) are the industry standards for oxidative hair coloring, their chlorinated analog, 2-Chloro-1,4-phenylenediaminium , faces severe regulatory restrictions (e.g., EU SCCS non-safety opinion).

The core differentiator is not merely acute toxicity, but the weight of evidence regarding genotoxicity . All three compounds exhibit in vitro mutagenicity (positive Ames test). However, PPD and PTD have been cleared via robust in vivo negative results (Micronucleus, UDS). In contrast, 2-Chloro-1,4-phenylenediaminium lacks sufficient in vivo gene mutation data to overrule its potent in vitro mutagenic signal, creating a "regulatory deadlock" that precludes its safe use.

Part 1: Chemical Identity & Structural Context

The addition of a chlorine atom at the ortho position to one amine group (or meta to the other) alters the electron density of the benzene ring, influencing metabolic activation pathways (N-hydroxylation vs. N-acetylation).

Compound	CAS No.	Structure Note	Regulatory Status (EU)
2-Chloro-p-phenylenediamine	615-66-7	Electron-withdrawing Cl group on phenyl ring.	Unsafe (SCCS/1510/13)
p-Phenylenediamine (PPD)	106-50-3	Symmetric aromatic diamine.	Safe (with sensitization limits)
Toluene-2,5-diamine (PTD)	95-70-5	Methyl group substitution (electron-donating).	Safe (with sensitization limits)

Part 2: Mechanistic Basis of Genotoxicity

The genotoxicity of aromatic amines is rarely direct. It requires metabolic activation, primarily via the Cytochrome P450 system.

The Bioactivation vs. Detoxification Balance

• Activation (Toxification): CYP1A2 oxidizes the amine to an N-hydroxylamine . This intermediate can undergo esterification (via NAT or SULT) to form an unstable ester, which cleaves to release a highly electrophilic Nitrenium ion . This ion covalently binds to DNA (typically Guanine C8), causing adducts and mutations.

• Detoxification: N-Acetyltransferases (NAT1/NAT2) acetylate the amine before oxidation, rendering it stable and excretable.

Key Insight: The chlorine substituent in 2-Chloro-PPD may sterically or electronically favor the N-hydroxylation pathway or stabilize the reactive nitrenium intermediate compared to the methyl group in PTD.

Diagram 1: Aromatic Amine Metabolic Activation Pathway

Caption: The bifurcation between detoxification (acetylation) and bioactivation (N-hydroxylation) determines the genotoxic risk of aromatic amines.

Part 3: Comparative Genotoxicity Profile

The following table synthesizes data from SCCS opinions and toxicological databases. Note the critical divergence in the "In Vivo" column.

Endpoint	2-Chloro-p-phenylenediamine	p-Phenylenediamine (PPD)	Toluene-2,5-diamine (PTD)
Ames Test (Bacteria)	POSITIVE (Strain TA98 +S9)	POSITIVE (Strain TA98 +S9)	POSITIVE (Strain TA1535 +S9)
Mammalian Cell Mutation	POSITIVE (Mouse Lymphoma)	POSITIVE (Mouse Lymphoma)	Negative (HPRT locus)
In Vitro Micronucleus	POSITIVE (Human Lymphocytes)	POSITIVE (Human Lymphocytes)	POSITIVE (Human Lymphocytes)
In Vivo Micronucleus	Inconclusive / Data Gap (Existing data insufficient to rule out gene mutation)	NEGATIVE (Overrules in vitro positives)	NEGATIVE (Overrules in vitro positives)
Carcinogenicity	Equivocal (Transitional-cell hyperplasia observed)	NEGATIVE (No significant tumor increase)	NEGATIVE
SCCS Conclusion	UNSAFE (Due to genotoxicity concerns)	SAFE (Up to 2% on-head)	SAFE (Up to 4% on-head)

The "In Vivo" Discrepancy Explained

• PPD & PTD: Although they mutate bacteria (in vitro), extensive in vivo testing (Micronucleus, UDS, DNA binding) demonstrates that the mammalian body effectively detoxifies them before they reach DNA in the bone marrow or liver.

• 2-Chloro-PPD: The SCCS (Opinion SCCS/1510/13) noted that while a micronucleus test (detecting chromosomal damage) was performed, there is a lack of a proper in vivo gene mutation test (e.g., Transgenic Rodent Assay). Because the Ames test was positive (indicating gene mutation), a negative micronucleus test (indicating chromosomal damage) is not sufficient to "rescue" the molecule. The specific mutation mechanism might not be clastogenic.

Part 4: Experimental Protocol

Protocol: Ames Test (Pre-incubation Method) for Aromatic Amines

Standard plate incorporation often fails to detect mutagenicity in aromatic amines due to limited contact time with metabolic enzymes. The Pre-incubation Method is mandatory for this class of chemicals.

Objective: Detect gene mutations (base-pair substitutions or frameshifts) in Salmonella typhimurium (TA98, TA100) in the presence of metabolic activation.

Reagents & Systems

• Test Strains: S. typhimurium TA98 (frameshift), TA100 (base-pair).

• S9 Mix: 10% or 30% Rat Liver S9 (Aroclor 1254 or Phenobarbital/β-naphthoflavone induced) in cofactor buffer (NADPH generating system).

• Solvent: DMSO (freshly prepared).

Step-by-Step Methodology

• Culture Preparation: Grow bacterial strains in Oxoid Nutrient Broth No. 2 for 10 hours at 37°C (shaking) to reach

  cells/mL.

• Pre-incubation (The Critical Step):

  • In sterile glass tubes, add:

    • 0.1 mL Test Substance (at 5 concentrations, e.g., 30 - 5000 µ g/plate ).

    • 0.5 mL S9 Mix (Metabolic Activation) OR Phosphate Buffer (Control).

    • 0.1 mL Bacterial Culture.

  • Vortex gently.

  • Incubate at 37°C for 20–30 minutes with moderate shaking. This allows the CYP enzymes to generate the active nitrenium ions in close proximity to the bacteria before the agar solidifies.

• Plating:

  • Add 2.0 mL molten Top Agar (containing traces of Histidine/Biotin) to the tube.

  • Vortex and immediately pour onto Minimal Glucose Agar plates.

• Incubation & Scoring:

  • Incubate plates inverted at 37°C for 48–72 hours.

  • Count revertant colonies (background lawn must be intact).

• Validation Criteria:

  • Negative control (DMSO) must fall within historical range.

  • Positive control (e.g., 2-Aminoanthracene for +S9) must show >2-3x increase over background.

Diagram 2: Ames Pre-incubation Workflow

Caption: The pre-incubation step is essential for aromatic amines to facilitate metabolic activation before agar fixation.

Part 5: References

• Scientific Committee on Consumer Safety (SCCS). (2013).[1] Opinion on 2-Chloro-p-phenylenediamine.[1][2][3] SCCS/1510/13.[1] European Commission.[4] [Link]

• Scientific Committee on Consumer Products (SCCP). (2006).[5][6] Opinion on p-Phenylenediamine.[7][8][1][2][3][5][9][10][11][12] SCCP/0989/06.[5][6] European Commission.[4] [Link]

• Scientific Committee on Consumer Safety (SCCS). (2012).[4][5][6] Opinion on Toluene-2,5-diamine and its sulfate.[2][4] SCCS/1390/10.[4][13] European Commission.[4] [Link]

• Kalgutkar, A. S., et al. (2005). A comprehensive listing of bioactivation pathways of organic functional groups. Current Drug Metabolism, 6(3), 161-225. [Link]

• OECD. (2020). Test No. 471: Bacterial Reverse Mutation Test. OECD Guidelines for the Testing of Chemicals. [Link]

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• 8. cir-safety.org [cir-safety.org]
• 9. Studies on three structurally related phenylenediamines with the mouse micronucleus assay system - PubMed [pubmed.ncbi.nlm.nih.gov]
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• 13. ec.europa.eu [ec.europa.eu]

Safety & Regulatory Compliance

2-Chloro-1,4-phenylenediaminium proper disposal procedures

Standard Operating Procedure: Handling and Disposal of 2-Chloro-1,4-phenylenediaminium Compounds

As a Senior Application Scientist, ensuring the integrity of your laboratory operations extends beyond the synthesis or assay itself; it requires a rigorous, self-validating approach to chemical lifecycle management. 2-Chloro-1,4-phenylenediaminium (often handled as the free base 2-chloro-1,4-phenylenediamine, CAS 615-66-7, or its sulfate salt, CAS 61702-44-1) is a halogenated diamine utilized primarily as a dye intermediate and structural building block[1][2][3].

Due to its toxicological profile, improper disposal not only risks regulatory non-compliance but also poses immediate health hazards to laboratory personnel and downstream environmental systems. This guide establishes the definitive, field-proven protocol for the safe segregation, containment, and disposal of this compound.

Hazard Profiling and Causality

Before executing any disposal protocol, it is critical to understand why specific containment strategies are employed. 2-Chloro-1,4-phenylenediamine and its salts are classified under GHS as Acute Toxicity Category 4 (Oral, Dermal, Inhalation) and are recognized skin and eye irritants[4][5].

The Mechanistic Rationale for Disposal Constraints:

• Inhalation Hazard: The compound is often handled as a powder. Dust generation must be strictly avoided because the respiratory mucosa provides a rapid absorption pathway for diamines, leading to systemic toxicity[4][5].

• Incompatibility: It is incompatible with strong oxidizing agents and strong acids. Mixing waste streams containing this compound with oxidizers can lead to uncontrolled exothermic reactions and the release of highly toxic decomposition gases, including hydrogen chloride (HCl), nitrogen oxides (NOx), and sulfur oxides (SOx)[4].

Table 1: Physicochemical and Hazard Summary

Parameter	2-Chloro-1,4-phenylenediamine (Base)	2-Chloro-p-phenylenediamine sulfate
CAS Number	615-66-7[2]	61702-44-1[4]
Physical State	Solid / Powder[5]	Light red to off-white powder[1]
GHS Classification	Acute Tox. 4 (H302, H312, H332), Irritant (H315, H319)[5]	Acute Tox. 4 (H302, H312, H332), Irritant[3][4]
Incompatibilities	Strong oxidizing agents[5]	Strong oxidizing agents, acids[1][4]
Decomposition	CO, CO2, NOx, HCl[4]	CO, CO2, NOx, SOx, HCl[4]

Standard Operating Procedure (SOP) for Disposal

To maintain a self-validating safety system, laboratory personnel must never attempt to chemically neutralize or treat highly reactive or toxic diamine waste in an improvised manner. The only acceptable methodology is secure containment followed by transfer to a licensed professional disposal facility[4][5].

Phase 1: Segregation and Primary Containment

• Isolate the Waste Stream: Ensure that the waste container designated for 2-chloro-1,4-phenylenediaminium is strictly segregated from any waste streams containing nitric acid, peroxides, or other strong oxidizers.

• Solid Waste Handling:

  • Collect contaminated solids (e.g., used filter paper, empty vials, weighing boats) and unreacted powder using a dedicated spatula.

  • Crucial Step: Perform all solid transfers inside a certified, actively venting chemical fume hood to prevent the aerosolization of toxic dust[5].

  • Place the solid waste into a compatible, sealable primary container (High-Density Polyethylene (HDPE) or amber glass is recommended).

• Liquid Waste Handling:

  • If the compound is dissolved in an organic solvent or aqueous buffer, transfer the solution to a chemically compatible liquid waste carboy.

  • Do not fill the carboy beyond 80% capacity to allow for vapor expansion.

Phase 2: Labeling and Secondary Containment

• GHS Compliant Labeling: Immediately affix a hazardous waste label to the primary container. The label must explicitly state:

  • Contents: "Waste: 2-Chloro-1,4-phenylenediaminium / Halogenated Diamine"

  • Hazards: "Harmful by Inhalation, Ingestion, and Skin Contact. Irritant."

  • Date of initial accumulation.

• Secondary Containment: Place the sealed primary container into a secondary containment tray or bin to capture any potential leaks, especially for liquid solutions.

Phase 3: Institutional Transfer

• Initiate EHS Protocol: Do not dispose of this chemical down the drain or in standard municipal trash under any circumstances[4][5].

• Licensed Disposal: Submit a waste pickup request to your institution's Environmental Health and Safety (EHS) department. EHS will verify the documentation and entrust the final incineration or chemical destruction to a licensed, EPA-approved (or regional equivalent) waste disposal plant[4][5].

Accidental Spill Response Workflow

In the event of a breach in containment prior to disposal:

• Evacuate and Ventilate: Clear the immediate area. Ensure the local exhaust ventilation is operating at maximum capacity[5].

• PPE Verification: Responders must don a particulate respirator (N95 or higher, depending on volume), chemical-resistant gloves (e.g., nitrile), and safety goggles[4][5].

• Dust-Free Collection: Do not dry sweep. Lightly moisten the spill with a compatible solvent (or water, if appropriate for the specific salt) to suppress dust, then carefully scoop the material into a hazardous waste container[5]. Wash the spill site thoroughly with soap and water[4].

Waste Management Logical Workflow

Caption: Workflow for the safe segregation, containment, and professional disposal of chemical waste.

References

• National Center for Biotechnology Information. "PubChem Compound Summary for CID 11998, 2-Chloro-p-Phenylenediamine." PubChem. Available at: [Link]

• ChemBK. "2-CHLORO-P-PHENYLENEDIAMINE SULFATE - Risk and Safety." ChemBK. Available at: [Link]

Sources

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• 3. 2-Chloro-p-Phenylenediamine | C6H7ClN2 | CID 11998 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. fishersci.com [fishersci.com]
• 5. tcichemicals.com [tcichemicals.com]

Personal protective equipment for handling 2-Chloro-1,4-phenylenediaminium

Executive Safety Summary: The "Why" Behind the Protocol

Handling 2-Chloro-1,4-phenylenediaminium (often found as the sulfate salt, CAS 61702-44-1) requires a defensive strategy that goes beyond standard laboratory compliance.[1][2] This compound is not merely an irritant; it is a potent skin sensitizer and a systemic toxin targeting the kidneys and musculoskeletal system.[1][2]

The Silent Hazard: Sensitization Unlike acute acid burns, sensitization is immunological.[2] Repeated micro-exposures (dust on a cuff, a contaminated pen) can prime the immune system.[1][2] Once sensitized, a researcher may suffer anaphylactic-type reactions upon minute future exposures, effectively ending their ability to work with this class of compounds.[1][2]

Core Hazards (GHS Classifications):

• Acute Toxicity: Toxic if swallowed, in contact with skin, or inhaled.[2][3][4]

• Sensitization: Skin Sensitizer (Category 1) — Zero skin contact tolerance.[1][2]

• Target Organ Toxicity: Kidney, Heart, Musculoskeletal system.[2][4]

• Aquatic Toxicity: Very toxic to aquatic life with long-lasting effects.[1][2][4]

PPE Architecture: A Self-Validating Defense System[1][2]

Do not rely on a single barrier. Use a Layered Defense Strategy where the failure of one control (e.g., a glove tear) is captured by the next (e.g., double gloving).[1][2]

A. Respiratory Protection[1][2][5][7][8][9][10]

• Primary Control: All handling of solid powder must occur inside a certified Chemical Fume Hood (Face velocity: 0.5 m/s).

• Secondary Control (Spill/Outside Hood): If weighing outside a hood is unavoidable (strongly discouraged) or during spill cleanup, use a Full-Face Respirator with P100 (HEPA) cartridges.[1][2]

  • Why? Half-mask respirators leave eyes exposed to irritating dusts.[1][2]

B. Dermal Protection (Hand & Body)

Standard thin nitrile gloves (4 mil) are insufficient for prolonged contact with phenylenediamines due to permeation risks.[1][2]

PPE Component	Specification	Rationale
Inner Glove	Nitrile (4-5 mil), Bright Color (e.g., Orange/Blue)	Acts as the last line of defense.[1][2] Bright color contrasts with outer glove to reveal tears.[1][2]
Outer Glove	Extended Cuff Nitrile or Neoprene (Min. 6-8 mil)	Thicker barrier against permeation.[1][2] Extended cuff protects the wrist gap (the "zone of vulnerability").[1][2]
Glove Protocol	"Change on Splash"	Phenylenediamines can permeate nitrile.[1][2] If you see a stain, change the outer glove immediately.[1][2]
Body Suit	Tyvek® Lab Coat or Coverall	Cotton lab coats absorb and hold toxic dust against the skin.[1][2] Tyvek repels dust.[1][2]

C. Ocular Protection[1][2][4][8][9]

• Standard: Chemical Splash Goggles (ANSI Z87.1 / EN 166).[1][2]

• Contraindicated: Safety glasses with side shields are unsafe for powders; airborne dust can bypass shields and dissolve in eye moisture, causing severe irritation.[1][2]

Visualization: PPE Selection Logic

The following decision tree illustrates the logic for selecting PPE based on the physical state of the chemical.

Figure 1: Decision logic for PPE selection based on physical state and exposure risk.[1][2]

Operational Protocol: Weighing & Transfer

Objective: Transfer solid 2-Chloro-1,4-phenylenediaminium without generating airborne dust or contaminating surfaces.[1][2]

Step-by-Step Methodology

• Preparation:

  • Place a disposable absorbent pad (plastic side down) in the fume hood.[1][2]

  • Pre-weigh your transfer vessel (scintillation vial or flask) before adding the chemical.[1][2]

  • Static Control: Use an anti-static gun on the spatula and vial if the powder is fluffy/static-prone.[1][2]

• The Transfer:

  • Open the stock container only inside the hood.

  • Use a disposable spatula or a dedicated stainless steel spatula.[1][2]

  • Transfer slowly. If dust is visible, pause and let the hood airflow clear it.[1][2]

• Decontamination (The "Exit Strategy"):

  • Wipe the exterior of the stock container with a solvent-dampened Kimwipe (ethanol or isopropanol) before returning it to storage.[1][2]

  • Place the used Kimwipe and disposable spatula into a solid hazardous waste bag immediately inside the hood.[1][2]

  • Self-Check: Inspect your outer gloves.[1][2][5] If discolored, do not touch door handles or keyboards.[1][2] Peel them off inside the hood (inside-out technique).[1][2]

Emergency Response & Disposal

Spill Management

Minor Spill (< 5g):

• Alert: Notify nearby personnel.

• PPE: Full PPE (Goggles, Double Gloves, Lab Coat).

• Contain: Cover powder with a damp paper towel (water or oil-soaked) to prevent dust dispersion.[1][2]

• Clean: Scoop up the damp material.[1][2] Wipe area 3x with soap and water, then ethanol.[1][2]

• Verify: Use a UV light (if applicable for fluorescent impurities) or colorimetric swab to check for residue.[1][2]

Waste Disposal[1][2][6][7][8][11]

• Classification: Hazardous Organic Waste (Toxic).[1][2]

• Segregation: Do not mix with oxidizers (risk of exothermic reaction).[1][2]

• Protocol:

  • Solids: Double-bag in clear polyethylene bags; label "Toxic Solid - Phenylenediamine Derivative".[1][2]

  • Liquids: Collect in a dedicated carboy.

  • Destruction: Must be incinerated at a permitted facility equipped with an afterburner and scrubber to handle nitrogen oxides (NOx) and chlorine gas (HCl).[1][2]

References

• PubChem. (2025).[1][2] 2-Chloro-1,4-phenylenediamine | C6H7ClN2.[1][2][6] National Library of Medicine.[1][2] [Link]

• European Commission. (2019).[1][2] Regulation (EC) No 1223/2009 - Annex II (Prohibited Substances). [Link][1][2][7]

• Centers for Disease Control and Prevention (CDC). (2024).[1][2] NIOSH Pocket Guide to Chemical Hazards. [Link][1][2]

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• 2. fishersci.com [fishersci.com]
• 3. 2-Chloro-1,4-phenylenediamine Sulfate | 61702-44-1 | Tokyo Chemical Industry (India) Pvt. Ltd. [tcichemicals.com]
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• 7. One moment, please... [oxfordbiosciences.com]